(R)-3-(M-Tolyloxy)butanoic acid

Core Science & Biosynthesis

Pharmacokinetics of (R)-3-(M-Tolyloxy)butanoic acid in vitro

An In-Depth Technical Guide to the In Vitro Pharmacokinetic Profiling of (R)-3-(m-Tolyloxy)butanoic acid

Introduction: Bridging Chemistry and Clinical Potential

In the landscape of modern drug discovery, the journey from a promising chemical entity to a viable therapeutic candidate is contingent on a thorough understanding of its interaction with the human body. The discipline of pharmacokinetics (PK)—the study of drug Absorption, Distribution, Metabolism, and Excretion (ADME)—provides the critical framework for this evaluation.[1][2] This guide focuses on establishing a robust in vitro pharmacokinetic profile for (R)-3-(m-Tolyloxy)butanoic acid, a novel chemical entity. While its specific biological targets are under investigation, its butanoic acid-derived structure suggests a potential for unique metabolic and transport characteristics that must be elucidated early in development.

This document serves as a technical guide for researchers and drug development professionals. It eschews a rigid template in favor of a logically sequenced narrative that mirrors the decision-making process in a preclinical setting. We will detail the core in vitro assays necessary to characterize a compound like (R)-3-(m-Tolyloxy)butanoic acid, explaining not just the "how" but the fundamental "why" behind each experimental choice. Our approach is grounded in self-validating protocols and authoritative standards to ensure the generation of reliable and actionable data, which is essential for predicting a drug's in vivo behavior and making informed decisions to advance a candidate.[3][4]

Section 1: Foundational Physicochemical and ADME Workflow

Before delving into complex biological assays, an initial assessment of the compound's basic properties is crucial. These parameters often provide early clues to potential pharmacokinetic challenges.

Physicochemical Properties of (R)-3-(m-Tolyloxy)butanoic acid

A summary of the known properties of the parent compound, 3-Methyl-2-(m-tolyloxy)butanoic acid, provides a starting point.

Property	Value	Source
CAS Number	63403-11-2	Appchem[5]
Molecular Formula	C₁₂H₁₆O₃	Appchem[5]
Molecular Weight	208.25 g/mol	Appchem[5]
LogP (Predicted)	2.48	ChemScene[6]
Topological Polar Surface Area (TPSA)	46.53 Ų	ChemScene[6]

The predicted LogP suggests moderate lipophilicity, which could indicate good membrane permeability but also potential for metabolic turnover and plasma protein binding.

Integrated In Vitro PK Assessment Workflow

A systematic approach is essential to efficiently characterize the ADME properties. The following workflow outlines the logical progression of key in vitro assays, designed to build a comprehensive pharmacokinetic profile.

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Toxicity profile of (R)-3-(M-Tolyloxy)butanoic acid in cell lines

An In-Depth Technical Guide to the In Vitro Toxicity Profile of (R)-3-(m-Tolyloxy)butanoic Acid

Abstract

The preclinical assessment of novel chemical entities is a cornerstone of modern drug development and chemical safety evaluation.[1] This guide provides a comprehensive methodological framework for characterizing the in-vitro toxicity profile of (R)-3-(m-tolyloxy)butanoic acid, a compound of interest for further development. As specific toxicological data for this molecule is not widely available, this document serves as a detailed roadmap for researchers, outlining a logical, multi-tiered experimental approach. We will proceed from broad assessments of cytotoxicity to more granular, mechanistic investigations into apoptosis, oxidative stress, and mitochondrial dysfunction. Each section provides not only the detailed, step-by-step protocols necessary for execution but also the scientific rationale behind the selection of each assay, ensuring a robust and self-validating system of inquiry.[2] The ultimate goal is to build a cohesive and actionable toxicity profile that can guide future development decisions.

Initial Cytotoxicity Assessment: Establishing a Toxicity Baseline

The initial step in any toxicity profile is to determine the concentration range over which the compound elicits a cytotoxic effect. This is typically achieved by measuring the half-maximal inhibitory concentration (IC50), which is the concentration of a compound required to inhibit a biological process, like cell proliferation, by 50%.[3] To ensure a comprehensive understanding, we employ two distinct assays that measure different hallmarks of cell health: metabolic activity and membrane integrity.

Rationale for Assay Selection

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of a cell population.[4] Viable cells possess mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals.[5] The amount of formazan produced is directly proportional to the number of metabolically active cells. A decrease in signal indicates a reduction in cell viability or proliferation.[6]

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies the activity of LDH, a stable cytosolic enzyme that is released into the cell culture medium upon the loss of plasma membrane integrity—a hallmark of necrosis or late-stage apoptosis.[7] Measuring extracellular LDH provides a direct indication of cell lysis and membrane damage.[2]

Using these assays in parallel provides a more complete picture. For instance, a compound might inhibit metabolic activity (low MTT signal) without causing immediate membrane rupture (low LDH release), suggesting a cytostatic or early apoptotic effect rather than overt necrosis.

Experimental Workflow: Initial Cytotoxicity Screening

Caption: Workflow for initial cytotoxicity screening.

Protocol: MTT Cell Viability Assay

• Cell Plating: Seed a panel of cell lines (e.g., HepG2 for liver toxicity, HEK293 for non-cancerous kidney line) in a 96-well flat-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of culture medium.[6] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (R)-3-(m-tolyloxy)butanoic acid in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours).[6]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[3]

• Formazan Formation: Incubate the plate for 4 hours at 37°C until purple formazan crystals are visible.[5]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix thoroughly by pipetting.[8]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[9]

• Analysis: Calculate percent viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol: LDH Cytotoxicity Assay

• Cell Plating and Treatment: Follow steps 1-3 from the MTT protocol, setting up identical plates. It is crucial to include two additional control sets in triplicate: a "Spontaneous LDH Release" control (untreated cells) and a "Maximum LDH Release" control (cells treated with 10X Lysis Buffer 45 minutes before the end of incubation).[7]

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 3 minutes to pellet any detached cells.[7]

• Transfer: Carefully transfer 50 µL of supernatant from each well to a new 96-well flat-bottom plate.

• Reaction Mixture: Add 50 µL of the LDH Reaction Mixture to each well. Mix gently by tapping the plate.[7]

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm and 680 nm (for background correction).[7]

• Analysis: Calculate percent cytotoxicity using the formula: (% Cytotoxicity = (Compound-Treated LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH) * 100).

Data Presentation: IC50 Values

Summarize the calculated IC50 values in a table for clear comparison across cell lines and time points.

Cell Line	Type	Incubation Time	(R)-3-(m-tolyloxy)butanoic acid IC50 (µM)
HepG2	Human Hepatocellular Carcinoma	24h	Hypothetical Value
48h	Hypothetical Value
72h	Hypothetical Value
HEK293	Human Embryonic Kidney (Non-cancerous)	24h	Hypothetical Value
48h	Hypothetical Value
72h	Hypothetical Value
A549	Human Lung Carcinoma	72h	Hypothetical Value

Mechanistic Insight I: Assessment of Apoptosis

If the initial screening indicates a decrease in cell viability, the next logical step is to determine the mode of cell death. Apoptosis, or programmed cell death, is a common mechanism for drug-induced toxicity.[10] We investigate two key events in the apoptotic cascade: the activation of effector caspases and the externalization of phosphatidylserine (PS).

Rationale for Assay Selection

• Caspase-Glo® 3/7 Assay: Caspases-3 and -7 are key effector enzymes that execute the final stages of apoptosis.[11] This luminescent assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically cleaved by active caspase-3 and -7.[12] The cleavage releases aminoluciferin, which is then used by luciferase to generate a "glow-type" signal directly proportional to caspase activity.[13] Its high sensitivity and simple "add-mix-measure" format make it ideal for screening.[14]

• Annexin V/Propidium Iodide (PI) Staining: In early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be conjugated to a fluorophore (e.g., FITC) to detect these early apoptotic cells via flow cytometry.[10] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by cells with intact membranes.[15] By co-staining, we can differentiate between viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[10]

Apoptotic Signaling Pathway

Caption: Intrinsic apoptosis pathway targeted by assays.

Protocol: Caspase-Glo® 3/7 Assay

• Cell Plating and Treatment: Plate cells in a white-walled 96-well plate and treat with the compound at concentrations around its IC50 value for a relevant time point (e.g., 24 hours). Include a positive control (e.g., staurosporine) and a vehicle control.

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature.

• Assay Execution: Add 100 µL of Caspase-Glo® 3/7 Reagent directly to each well.[13]

• Incubation: Mix gently on a plate shaker and incubate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Analysis: Normalize the data to the vehicle control to determine the fold-change in caspase-3/7 activity.

Protocol: Annexin V/PI Staining by Flow Cytometry

• Cell Culture: Culture and treat cells in 6-well plates with the compound at its IC50 concentration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use gentle trypsinization. Centrifuge the cell suspension at 400-600 x g for 5 minutes.[15]

• Washing: Wash cells once with cold PBS, then once with 1X Binding Buffer.[16]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1-5 x 10⁶ cells/mL.[15]

• Annexin V Staining: Transfer 100 µL of the cell suspension (~1-5 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V.[17]

• Incubation: Gently mix and incubate for 15 minutes at room temperature in the dark.[16]

• PI Staining: Add 400 µL of 1X Binding Buffer. Just before analysis, add 5 µL of Propidium Iodide (PI) staining solution.[18]

• Flow Cytometry: Analyze the samples immediately on a flow cytometer, collecting data for at least 10,000 events per sample.

Data Presentation: Apoptosis Induction

Treatment	Concentration	Caspase-3/7 Activity (Fold Change vs. Vehicle)	Early Apoptotic Cells (Annexin V+/PI-) %	Late Apoptotic/Necrotic Cells (Annexin V+/PI+) %
Vehicle Control	-	1.0	Hypothetical Value	Hypothetical Value
(R)-3-(m-tolyloxy)butanoic acid	0.5x IC50	Hypothetical Value	Hypothetical Value	Hypothetical Value
1x IC50	Hypothetical Value	Hypothetical Value	Hypothetical Value
2x IC50	Hypothetical Value	Hypothetical Value	Hypothetical Value
Staurosporine (Positive Control)	1 µM	Hypothetical Value	Hypothetical Value	Hypothetical Value

Mechanistic Insight II: Role of Oxidative Stress

Many xenobiotics induce toxicity by generating an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products.[19] This state, known as oxidative stress, can damage lipids, proteins, and DNA, leading to apoptosis or necrosis.

Rationale for Assay Selection

• DCF-DA Assay: 2',7'-Dichlorodihydrofluorescein diacetate (DCF-DA) is a cell-permeable probe used to measure intracellular ROS.[19] Once inside the cell, cellular esterases deacetylate DCF-DA to a non-fluorescent compound, which is then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF). The resulting fluorescence intensity is directly proportional to the level of intracellular ROS.[19]

Protocol: Intracellular ROS Detection

• Cell Culture: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat cells with the test compound at various concentrations for a shorter duration (e.g., 1-6 hours), as ROS generation can be an early event. Include a vehicle control and a positive control (e.g., Tert-Butyl hydroperoxide).[19]

• Probe Loading: Remove the treatment medium and wash the cells gently with warm PBS. Add 100 µL of diluted DCF-DA solution (typically 10-20 µM in serum-free medium) to each well.[20]

• Incubation: Incubate the cells for 30-45 minutes at 37°C in the dark.[20]

• Measurement: Remove the DCF-DA solution, wash once with PBS, and add 100 µL of PBS to each well. Immediately measure the fluorescence using a microplate reader with excitation at ~485 nm and emission at ~535 nm.[19]

• Analysis: Calculate the fold change in fluorescence intensity relative to the vehicle-treated control cells.

Data Presentation: ROS Generation

Treatment	Concentration	ROS Level (Fold Change vs. Vehicle)
Vehicle Control	-	1.0
(R)-3-(m-tolyloxy)butanoic acid	0.5x IC50	Hypothetical Value
1x IC50	Hypothetical Value
2x IC50	Hypothetical Value
TBHP (Positive Control)	100 µM	Hypothetical Value

Mechanistic Insight III: Mitochondrial Integrity Assessment

Mitochondria are central to cell life and death, playing key roles in energy production and apoptosis. The mitochondrial membrane potential (ΔΨm) is a critical indicator of mitochondrial health.[21] A collapse of the ΔΨm is an early event in apoptosis and a sign of mitochondrial dysfunction.[22]

Rationale for Assay Selection

• JC-1 Assay: JC-1 is a cationic, lipophilic dye that exhibits potential-dependent accumulation in mitochondria.[23] In healthy cells with a high ΔΨm, JC-1 forms "J-aggregates" that emit red fluorescence (~590 nm).[21] In apoptotic or unhealthy cells with a low ΔΨm, JC-1 remains in its monomeric form in the cytoplasm, emitting green fluorescence (~529 nm).[23] The ratio of red to green fluorescence provides a sensitive measure of mitochondrial depolarization, independent of mitochondrial mass.[24]

Protocol: Mitochondrial Membrane Potential Assay (JC-1)

• Cell Culture and Treatment: Seed cells on a black, clear-bottom 96-well plate (for plate reader analysis) or in chamber slides (for microscopy). Treat with the compound at its IC50 concentration for a relevant time period (e.g., 6-24 hours). Include a vehicle control and a positive control for depolarization, such as CCCP (carbonyl cyanide 3-chlorophenylhydrazone).[24]

• JC-1 Staining: Remove the treatment medium. Add medium containing JC-1 dye (typically 1-10 µM) to each well.[24]

• Incubation: Incubate the cells for 20-60 minutes at 37°C in a CO₂ incubator, protected from light.[24]

• Washing: Remove the staining solution and wash the cells gently 2-3 times with PBS or assay buffer.

• Analysis:

  • Plate Reader: Measure fluorescence intensity at both green (Ex/Em ~485/530 nm) and red (Ex/Em ~540/590 nm) wavelengths.[25]

  • Fluorescence Microscopy: Visualize the cells under a fluorescence microscope using appropriate filter sets for red and green fluorescence.

• Data Interpretation: Calculate the ratio of red to green fluorescence intensity. A decrease in this ratio indicates mitochondrial depolarization.

Data Presentation: Mitochondrial Depolarization

Treatment	Concentration	Red/Green Fluorescence Ratio (Normalized to Vehicle)
Vehicle Control	-	1.00
(R)-3-(m-tolyloxy)butanoic acid	0.5x IC50	Hypothetical Value
1x IC50	Hypothetical Value
2x IC50	Hypothetical Value
CCCP (Positive Control)	50 µM	Hypothetical Value

Conclusion and Future Directions

This guide outlines a systematic, multi-parametric approach to characterizing the in vitro toxicity of (R)-3-(m-tolyloxy)butanoic acid. By integrating data from assessments of overall cytotoxicity, apoptosis, oxidative stress, and mitochondrial health, a comprehensive toxicity profile can be constructed. The hypothetical results from these assays would allow a researcher to conclude whether the compound induces cell death primarily through necrosis or apoptosis, and whether this process is mediated by oxidative stress and/or direct mitochondrial disruption. This foundational knowledge is critical for risk assessment and for guiding the next steps in the development pipeline, which may include further mechanistic studies or progression to more complex in vitro (e.g., 3D cell culture) or in vivo models.

References

• Caspase-Glo® 3/7 Assay Protocol. Promega. [Link]

• Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. (2024). [Link]

• ROS Assay Kit Protocol. [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025). ResearchGate. [Link]

• Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe. (2018). PMC. [Link]

• Annexin V staining protocol for apoptosis. DAWINBIO. [Link]

• Intracellular Reactive Oxygen Species (ROS) Detection Assay Kit. [Link]

• Cytotoxicity Assays. Life Science Applications. [Link]

• Reactive Oxygen Species (ROS) Detection Assay Kit. [Link]

• Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. [Link]

• Lactate Dehydrogenase (LDH) Assay Protocol. OPS Diagnostics. [Link]

• REACTIVE OXYGEN SPECIES (ROS) ASSAY TO EXAMINE PHOTOREACTIVITY OF CHEMICALS. (2013). JaCVAM. [Link]

• Apo-ONE® Homogeneous Caspase-3/7 Assay. Promega. [Link]

• Role of Cytotoxicity Experiments in Pharmaceutical Development. (2017). IntechOpen. [Link]

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• In vitro toxicity testing protocols. National Library of Medicine. [Link]

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• In Vitro Toxicity Testing of Nanomaterials. (2018). IntechOpen. [Link]

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Technical Whitepaper: Physicochemical Profiling, Solubility Thermodynamics, and Experimental Workflows for (R)-3-(m-Tolyloxy)butanoic Acid

Executive Summary

(R)-3-(m-Tolyloxy)butanoic acid is a highly specific chiral building block utilized in advanced organic synthesis and active pharmaceutical ingredient (API) development. This technical guide provides an authoritative analysis of its structural properties, molecular weight, and solubility thermodynamics. Furthermore, it establishes self-validating experimental protocols for solubility determination and chiral integrity verification, ensuring robust data collection for drug development professionals.

Molecular Architecture and Physicochemical Parameters

The molecular framework of (R)-3-(m-Tolyloxy)butanoic acid consists of three critical domains that dictate its physical behavior:

• m-Tolyloxy Group (Hydrophobic Core): The 3-methylphenoxy moiety imparts significant lipophilicity and steric bulk, driving the molecule's affinity for non-polar and polar aprotic organic solvents.

• Chiral Center (C3): The (R)-configuration at the beta-carbon dictates its spatial geometry, which is crucial for stereospecific drug-target interactions and crystal lattice formation.

• Carboxylic Acid Terminus (Hydrophilic/Ionizable): This functional group serves as both a hydrogen bond donor and acceptor, heavily influencing pH-dependent aqueous solubility.

Core Physicochemical Data

The following quantitative data establishes the baseline for all analytical and stoichiometric calculations[1],[2].

Parameter	Value	Causality / Significance
CAS Registry Number	1416444-79-5	Unique identifier for the enantiopure (R)-isomer[1].
Molecular Formula	C₁₁H₁₄O₃	Dictates the stoichiometric mass and elemental composition[2].
Molecular Weight	194.23 g/mol	Essential for calculating molarity in standard solutions and HPLC assays[1].
Stereochemistry	(R)-enantiomer	Requires strict control to prevent racemization into the (S)-form (CAS 1416444-99-9)[3].
Estimated pKa	~4.5 - 4.8	Governs the ionization state in aqueous media, shifting solubility profiles.

Solubility Thermodynamics and Solvent Causality

Understanding the solubility profile of (R)-3-(m-Tolyloxy)butanoic acid requires analyzing the thermodynamic interplay between the solute's crystal lattice energy and the solvent's solvation energy.

• Polar Aprotic Solvents (DMSO, DMF): The compound exhibits maximal solubility in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). Causality: These solvents act as powerful hydrogen bond acceptors, disrupting the strong intermolecular hydrogen bonds between carboxylic acid dimers in the solid state. Simultaneously, their hydrophobic regions effectively solvate the m-tolyl ring.

• Alcohols (Methanol, Ethanol): High solubility is observed due to the dual hydrogen-bonding capacity (donor/acceptor) of alcohols, which readily interact with the carboxylic acid terminus and the ether oxygen.

• Aqueous Media (pH-Dependent): Aqueous solubility is inherently binary, dictated by the Henderson-Hasselbalch equation.

  • Acidic Conditions (pH < 4.0): The carboxylic acid remains protonated (unionized). The hydrophobic dominance of the m-tolyloxy group severely restricts aqueous solubility, often resulting in precipitation.

  • Basic Conditions (pH > 6.0): Deprotonation yields the carboxylate anion. The resulting ion-dipole interactions with water molecules overcome the hydrophobic penalty of the aromatic ring, exponentially increasing solubility.

Thermodynamic pathways of (R)-3-(m-Tolyloxy)butanoic acid dissolution based on solvent and pH.

Experimental Methodology: Self-Validating Protocols

To accurately determine the thermodynamic solubility of (R)-3-(m-Tolyloxy)butanoic acid, kinetic dissolution methods are insufficient. The following Shake-Flask protocol is designed as a self-validating system to ensure equilibrium is reached without compromising the structural integrity of the compound.

Protocol 1: Shake-Flask Equilibrium Solubility Determination

• Saturation Preparation: Add an excess amount of (R)-3-(m-Tolyloxy)butanoic acid solid to 5 mL of the target solvent (e.g., pH 7.4 Phosphate Buffered Saline or pure DMSO) in a sealed glass vial.

  • Causality: An excess of solid is mandatory to maintain a continuous driving force for dissolution until true thermodynamic equilibrium is achieved.

• Isothermal Equilibration: Place the vial in an orbital shaker at 37.0 ± 0.5 °C (or standard 25.0 °C) at 150 RPM for 48 hours.

  • Causality: Temperature strictly dictates solubility limits; precise isothermal control prevents supersaturation artifacts caused by temperature fluctuations.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: Centrifugation compacts the excess solid, while PTFE filtration ensures sub-micron particulates do not enter the filtrate, which would artificially inflate the quantified concentration.

• HPLC-UV Quantification: Dilute the filtrate appropriately and analyze via Reverse-Phase HPLC (C18 column, UV detection at ~270 nm). Compare the peak area against a pre-established calibration curve of standard solutions prepared using the 194.23 g/mol molecular weight[1].

Self-validating workflow for Shake-Flask equilibrium solubility determination.

Protocol 2: Chiral Purity Validation

A major risk in handling chiral carboxylic acids is racemization. The alpha-protons of carboxylic acids can be labile under strong base or prolonged heat, potentially leading to epimerization at the C3 chiral center and converting the (R)-enantiomer to a mixture containing the (S)-enantiomer[3]. To ensure the self-validating nature of the solubility assay, the post-equilibration filtrate must be subjected to Chiral HPLC.

• Stationary Phase: Utilize an amylose or cellulose-based chiral column (e.g., Chiralcel OD-H).

• Mobile Phase: Hexane/Isopropanol (e.g., 90:10 v/v) supplemented with 0.1% Trifluoroacetic acid (TFA).

  • Causality: The addition of 0.1% TFA suppresses the ionization of the carboxylic acid, maintaining it in a protonated state. This ensures sharp peak shapes and prevents peak tailing on the chiral stationary phase.

• Validation Metric: Enantiomeric Excess (ee) must remain >98% post-dissolution.

  • Causality: Confirming enantiopurity guarantees that the solubility data applies strictly to the (R)-form. A racemic mixture possesses a different crystal lattice energy and, consequently, a fundamentally different thermodynamic solubility profile.

References

• 1416444-79-5 | (R)-3-(m-Tolyloxy)
• 1416444-79-5 | (R)-3-(m-tolyloxy)
• 1416444-96-6 | (S)-3-(2-Methoxyphenoxy)

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• 3. 1416444-96-6|(S)-3-(2-Methoxyphenoxy)butanoic acid|BLD Pharm [bldpharm.com]

Enantioselective Synthesis Pathways for (R)-3-(m-Tolyloxy)butanoic Acid: A Technical Guide

Executive Summary

Chiral aryloxyalkanoic acids are highly privileged motifs in medicinal chemistry, frequently serving as core scaffolds for peroxisome proliferator-activated receptor (PPAR) agonists and other metabolic regulators. Among these, (R)-3-(m-Tolyloxy)butanoic acid (CAS: 1416444-79-5)[1] presents a unique synthetic challenge. The stereocenter is directly bonded to an ether linkage, making traditional nucleophilic substitution approaches prone to racemization or competitive elimination (E2) reactions.

This whitepaper outlines three field-proven, self-validating synthetic pathways to access enantiopure (R)-3-(m-Tolyloxy)butanoic acid. By analyzing the causality behind reagent selection and reaction conditions, this guide provides process chemists with the mechanistic grounding necessary to scale these protocols effectively.

Pathway 1: Chiral Pool Synthesis via Mitsunobu Inversion (The Benchmark Protocol)

Mechanistic Rationale

The most direct route to chiral secondary ethers relies on the chiral pool. Starting from commercially available ethyl (S)-3-hydroxybutanoate (readily produced via biocatalytic reduction of ethyl acetoacetate), the stereocenter must be inverted from (S) to (R). Using standard leaving groups (like tosylates) with sodium m-cresolate often leads to poor yields due to the low nucleophilicity of the phenoxide and competing E2 elimination.

The Mitsunobu reaction circumvents this by activating the alcohol in situ via a phosphonium intermediate, driving a clean SN2 inversion with high stereospecificity[2].

Step-by-Step Experimental Protocol

• Betaine Formation: Dissolve ethyl (S)-3-hydroxybutanoate (1.0 eq) and m-cresol (1.1 eq) in anhydrous THF under a nitrogen atmosphere. Add Triphenylphosphine (PPh3, 1.2 eq).

• Activation: Cool the reactor to 0°C. Add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 30 minutes.

  • Causality: Slow addition at 0°C controls the exothermic formation of the PPh3-DIAD betaine complex, preventing thermal degradation before the alcohol can coordinate[2].

• Inversion: Allow the reaction to warm to room temperature and stir for 12 hours. The m-cresolate attacks the activated phosphonium-alcohol complex, cleanly inverting the stereocenter to the (R)-configuration.

• Saponification: Add 2M aqueous LiOH directly to the reaction mixture. Stir for 4 hours to hydrolyze the ethyl ester.

• Isolation: Acidify the aqueous layer to pH 2 using 1M HCl. Extract with ethyl acetate, wash with brine, and purify via crystallization to remove the triphenylphosphine oxide byproduct.

Workflow of the Mitsunobu inversion and subsequent saponification.

Pathway 2: Directed Asymmetric Hydrogenation (The Scalable Route)

Mechanistic Rationale

For industrial-scale production, the stoichiometric waste generated by the Mitsunobu reaction (E-factor > 50) is prohibitive. Transition-metal catalyzed asymmetric hydrogenation offers an atom-economical alternative. By utilizing a Ruthenium-BINAP catalyst, the prochiral alkene (E)-3-(m-tolyloxy)but-2-enoic acid can be reduced with exceptional enantioselectivity[3].

Step-by-Step Experimental Protocol

• Preparation: Charge a high-pressure autoclave with (E)-3-(m-tolyloxy)but-2-enoic acid (1.0 eq) and anhydrous, rigorously degassed methanol.

• Catalyst Loading: Add the chiral catalyst Ru(OAc)2((R)-BINAP) (0.1 mol%) under an inert argon atmosphere.

  • Causality: The free carboxylic acid of the substrate acts as a crucial directing group. It coordinates to the Ruthenium center, locking the substrate's conformation and ensuring that hydride transfer occurs exclusively to one face of the alkene[3].

• Pressurization: Seal the reactor and purge with H2 gas three times. Pressurize to 100 atm.

• Hydrogenation: Heat the system to 50°C and stir vigorously for 24 hours.

• Workup: Vent the reactor carefully. Concentrate the solvent under reduced pressure and pass the residue through a short silica plug to remove ruthenium traces, yielding the enantiopure acid.

Catalytic cycle of Ru-BINAP directed asymmetric hydrogenation.

Pathway 3: Biocatalytic Kinetic Resolution (The Green Alternative)

Mechanistic Rationale

Biocatalysis provides a highly sustainable approach operating at ambient temperatures. Candida antarctica Lipase B (CALB) is a robust enzyme that exhibits profound enantioselectivity in the hydrolysis of secondary esters[4]. When applied to racemic ethyl 3-(m-tolyloxy)butanoate, CALB selectively hydrolyzes the (S)-enantiomer into the aqueous phase, leaving the desired (R)-enantiomer untouched in the organic phase.

Step-by-Step Experimental Protocol

• Emulsion Formation: Suspend racemic ethyl 3-(m-tolyloxy)butanoate (1.0 eq) in a 0.1 M sodium phosphate buffer (pH 7.2) containing 5% v/v MTBE as a co-solvent.

• Enzyme Addition: Add immobilized CALB (Novozym 435, 10% w/w relative to substrate).

• Incubation & pH Control: Incubate at 35°C with orbital shaking. Maintain the pH strictly at 7.2 using a pH-stat autotitrator dispensing 1M NaOH.

  • Causality: As the enzyme hydrolyzes the (S)-ester, butanoic acid is released, which would rapidly drop the pH. If the pH falls below 6.0, CALB undergoes conformational changes that destroy its catalytic activity[4]. The pH-stat ensures continuous enzyme viability.

• Termination: Monitor the reaction via chiral HPLC. Terminate the reaction by filtering out the immobilized enzyme exactly when 50% conversion is reached.

• Extraction & Saponification: Extract the unreacted ethyl (R)-3-(m-tolyloxy)butanoate with MTBE. Subject this isolated organic phase to standard chemical saponification (LiOH/H2O) to yield the final (R)-acid.

CALB-catalyzed kinetic resolution of racemic ethyl 3-(m-tolyloxy)butanoate.

Quantitative Data Summary

The selection of a synthesis pathway depends heavily on the scale of production and available infrastructure. The table below summarizes the critical metrics for each methodology:

Synthesis Pathway	Overall Yield	Enantiomeric Excess (ee)	Scalability	E-factor (Waste)	Primary Limitation
Chiral Pool (Mitsunobu)	65 - 75%	> 98%	Low-Medium	High (> 50)	Stoichiometric phosphine oxide waste
Asymmetric Hydrogenation	85 - 95%	94 - 97%	High	Low (< 10)	Requires specialized high-pressure reactors
Biocatalytic Resolution	40 - 45%	> 99%	Medium-High	Medium (~ 20)	Theoretical yield is capped at 50%

References

• BLDpharm. "1416444-79-5 | (R)-3-(m-Tolyloxy)butanoic acid".
• Beddoe, R. H., et al. "Mechanism of the Mitsunobu Reaction: An Ongoing Mystery". PMC - NIH.
• Ohta, T., et al. "Asymmetric hydrogenation of unsaturated carboxylic acids catalyzed by BINAP-ruthenium(II) complexes".
• Han, Y., et al.

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• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Literature review on (R)-3-(M-Tolyloxy)butanoic acid derivatives

An In-Depth Technical Guide to (R)-3-(M-Tolyloxy)butanoic Acid Derivatives: Synthesis, Screening, and Therapeutic Potential

Executive Summary

The aryloxyalkanoic acid scaffold is a cornerstone in modern medicinal chemistry, giving rise to blockbuster drugs targeting critical metabolic pathways. This guide focuses on a specific, underexplored subclass: derivatives of (R)-3-(M-Tolyloxy)butanoic acid. The inherent chirality and specific substitution pattern of this scaffold present a compelling starting point for the development of novel therapeutics, particularly as modulators of Peroxisome Proliferator-Activated Receptors (PPARs). This document provides a comprehensive scientific overview, detailing robust synthetic strategies, principles for derivative design, and a validated workflow for pharmacological screening. It is intended for researchers, medicinal chemists, and drug development professionals seeking to explore new chemical matter in the realms of metabolic disease and inflammation.

Introduction: The Scientific Rationale

Aryloxyalkanoic acids are a privileged scaffold in drug discovery. The general structure, consisting of an acidic headgroup, a linker, and a hydrophobic aromatic tail, is a classic pharmacophore for nuclear receptors. The most prominent examples are the fibrate class of drugs (e.g., gemfibrozil, fenofibrate), which are PPARα agonists used to treat dyslipidemia, and the thiazolidinedione class (e.g., pioglitazone), which are PPARγ agonists for type 2 diabetes.[1][2]

The (R)-3-(M-Tolyloxy)butanoic acid core introduces three key features that warrant investigation:

• A Chiral Center: The stereochemistry at the C3 position is critical. For many pharmacologically active agents, one enantiomer is significantly more active than the other, or the two may even have different biological activities.[3] The (R)-configuration provides a specific three-dimensional arrangement for interaction with a target protein's binding pocket.

• Ether Linkage: The phenoxy ether provides a balance of flexibility and stability, positioning the aromatic ring relative to the carboxylic acid.

• M-Tolyl Group: The meta-methyl substitution on the phenyl ring influences the electronic properties and lipophilicity of the tail region, providing a vector for further chemical modification to optimize target engagement and selectivity.

Given these structural features, derivatives of this scaffold are hypothesized to be potent modulators of the PPAR family of transcription factors (PPARα, PPARγ, and PPARδ), which are master regulators of lipid metabolism, glucose homeostasis, and inflammation.[1][3] Consequently, these compounds hold potential for treating metabolic syndrome, non-alcoholic fatty liver disease (NAFLD), and chronic inflammatory conditions.[4][5]

Synthetic Strategies and Methodologies

The synthesis of the core scaffold and its derivatives requires stereochemical control. The most direct approaches rely on commercially available or readily synthesized chiral precursors, primarily esters of (R)-3-hydroxybutanoic acid.

Synthesis of Key Chiral Precursor: (R)-Ethyl 3-Hydroxybutanoate

The enantiomerically pure starting material is paramount. Several reliable methods exist:

• Enzymatic Reduction: The asymmetric reduction of ethyl acetoacetate using baker's yeast or isolated reductase enzymes offers a green and highly selective route to (R)-ethyl 3-hydroxybutanoate.[6]

• Asymmetric Hydrogenation: Ruthenium-complex catalysts can be used for the chiral hydrogenation of 3-oxobutanoic acid esters, yielding the (R)-alcohol with high enantiomeric excess.[7]

• Depolymerization of Biopolymer: The natural polymer poly-(R)-3-hydroxybutyrate (PHB) can be depolymerized via acid-catalyzed alcoholysis to yield the monomeric ester.[8]

Core Synthesis: Formation of the Aryl Ether Bond

Two primary, field-proven strategies can be employed to construct the target molecule.

• Route A: Modified Williamson Ether Synthesis This classic Sₙ2 reaction is reliable and cost-effective. The hydroxyl group of the chiral precursor is first converted into a better leaving group, such as a tosylate or mesylate, which is then displaced by the phenoxide of m-cresol.

• Route B: Copper-Catalyzed Ullmann Coupling A more modern approach, the Ullmann coupling reaction, involves the copper-catalyzed cross-coupling of a phenol with an aryl or alkyl halide.[9][10] This method can be advantageous for substrates that are sensitive to the strongly basic conditions of the Williamson synthesis and often provides higher yields.[11][12]

Caption: Key synthetic routes to the (R)-3-(m-tolyloxy)butanoic acid core.

Experimental Protocol: Synthesis via Williamson Etherification

This protocol describes the synthesis of the ethyl ester of the title compound, followed by hydrolysis.

Step 1: Tosylation of (R)-Ethyl 3-hydroxybutanoate

• Dissolve (R)-Ethyl 3-hydroxybutanoate (1.0 eq) in anhydrous pyridine (0.2 M) in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 4-6 hours, monitoring completion by TLC.

• Quench the reaction by slowly adding cold water. Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash sequentially with cold 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude (R)-Ethyl 3-(tosyloxy)butanoate, which can often be used in the next step without further purification.

Step 2: Ether Formation

• To a solution of m-cresol (1.1 eq) in anhydrous N,N-dimethylformamide (DMF, 0.3 M), add potassium carbonate (K₂CO₃, 1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add a solution of crude (R)-Ethyl 3-(tosyloxy)butanoate (1.0 eq) in DMF to the suspension.

• Heat the reaction mixture to 80 °C and stir for 12-18 hours until TLC analysis indicates consumption of the starting material.

• Cool the mixture to room temperature, pour into water, and extract with diethyl ether (3x).

• Combine the organic layers, wash with 1M NaOH solution and brine, then dry over anhydrous Na₂SO₄.

• Concentrate under reduced pressure and purify the crude product by column chromatography on silica gel to afford (R)-Ethyl 3-(m-tolyloxy)butanoate.

Step 3: Saponification to the Carboxylic Acid

• Dissolve the purified ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (3:1, 0.1 M).

• Add lithium hydroxide monohydrate (LiOH·H₂O, 2.0 eq) and stir the mixture at room temperature for 4-8 hours.

• Remove the THF under reduced pressure. Dilute the aqueous residue with water and wash with diethyl ether to remove any unreacted ester.

• Cool the aqueous layer to 0 °C and acidify to pH ~2 with cold 1M HCl.

• Extract the final product, (R)-3-(M-Tolyloxy)butanoic acid, with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the final acid.

Derivative Design and Structure-Activity Relationships (SAR)

Systematic structural modification is key to optimizing potency, selectivity, and pharmacokinetic properties. The core scaffold offers several points for diversification.

Caption: Key modification points for SAR studies on the core scaffold.

• Acidic Headgroup (R₁): The carboxylic acid is crucial for PPAR binding. Conversion to esters can create prodrugs with improved oral bioavailability. Amide derivatives can probe different hydrogen bond interactions within the receptor binding pocket.

• Aryl Ring (R₂): Modifying the tolyl ring is a powerful strategy. Adding electron-withdrawing groups (e.g., halogens, CF₃) or replacing the ring with other systems (e.g., naphthyl, benzisoxazole, thiophene) can significantly enhance potency and modulate subtype selectivity (α vs. γ vs. δ).[13][14]

• Stereocenter (R₃): The (R)-configuration is a starting hypothesis. It is essential to synthesize the (S)-enantiomer as well. Comparing the activity of the two enantiomers provides invaluable information about the steric constraints of the target's binding pocket. It is common for PPAR agonists that the (S)-enantiomer is more potent.[3][15]

Pharmacological Evaluation Workflow

A tiered screening approach is recommended to efficiently identify and characterize promising derivatives.

Primary Screen: PPAR Transactivation Assay

The primary goal is to determine if the compounds can activate PPARs. Cell-based reporter gene assays are the industry standard for this purpose.[16][17]

Caption: Simplified signaling pathway of PPAR activation by a ligand.

Protocol: Cell-Based PPARα/γ Luciferase Reporter Assay

• Cell Culture and Transfection: Use a suitable cell line, such as HEK293T or HepG2. Co-transfect cells with two plasmids: one expressing a chimeric receptor (the ligand-binding domain of human PPARα or PPARγ fused to the GAL4 DNA-binding domain) and a second reporter plasmid containing a luciferase gene downstream of a GAL4 upstream activation sequence (UAS).[16]

• Compound Treatment: Plate the transfected cells into 96-well plates. After allowing cells to adhere, replace the medium with one containing the test compounds at various concentrations (typically a 10-point, 3-fold serial dilution starting from 10 or 30 μM). Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., fenofibrate for PPARα, rosiglitazone for PPARγ).

• Incubation: Incubate the plates for 18-24 hours at 37°C in a CO₂ incubator.

• Lysis and Luminescence Reading: Lyse the cells and add a luciferase substrate reagent according to the manufacturer's protocol (e.g., Promega's Bright-Glo™).

• Data Analysis: Measure luminescence using a plate reader. Plot the relative luminescence units (RLU) against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ (concentration for 50% maximal activation) and Emax (maximal efficacy relative to the positive control).

Secondary Screen: In Vitro Anti-Inflammatory Assay

Compounds showing promising PPAR activity, particularly PPARα or PPARγ agonism, should be evaluated for anti-inflammatory effects, as this is a key downstream consequence of their activation.[18]

Protocol: Nitric Oxide (NO) Inhibition in LPS-Stimulated Macrophages

• Cell Culture: Plate murine macrophage cells (e.g., RAW 264.7) in a 96-well plate and allow them to adhere.[19][20]

• Pre-treatment: Treat the cells with test compounds at various concentrations for 1-2 hours.

• Inflammatory Stimulus: Add lipopolysaccharide (LPS, ~100 ng/mL) to all wells except the negative control to induce an inflammatory response.[21][22]

• Incubation: Incubate for 24 hours.

• NO Measurement (Griess Assay): Collect the cell culture supernatant. Mix an aliquot of the supernatant with Griess reagent.

• Data Analysis: Measure the absorbance at ~540 nm. A decrease in absorbance compared to the LPS-only control indicates inhibition of NO production. Calculate the IC₅₀ value for each active compound. A concurrent cell viability assay (e.g., MTT) should be run to rule out cytotoxicity.[20]

Data Presentation and Interpretation

Results should be organized to facilitate clear structure-activity relationship analysis.

Table 1: Hypothetical Screening Data for a Set of Derivatives

Compound ID	R₁ (Headgroup)	R₂ (Aryl Ring)	Stereocenter	PPARα EC₅₀ (μM)	PPARγ EC₅₀ (μM)	NO Inhibition IC₅₀ (μM)
Core-R	-COOH	m-CH₃	R	8.5	>30	15.2
Core-S	-COOH	m-CH₃	S	1.2	18.7	4.3
Cpd-1	-COOEt	m-CH₃	S	>30 (Prodrug)	>30 (Prodrug)	>30
Cpd-2	-COOH	p-Cl	S	0.4	5.1	1.8
Cpd-3	-COOH	p-CF₃	S	0.15	2.5	0.9

Interpretation: In this hypothetical dataset, the (S)-enantiomer (Core-S ) is more potent than the (R)-enantiomer (Core-R ), suggesting a stereochemical preference. Adding an electron-withdrawing group at the para-position of the aryl ring (Cpd-2 , Cpd-3 ) significantly enhances PPARα potency and anti-inflammatory activity, with the CF₃ group being superior to Cl.

Conclusion and Future Directions

The (R)-3-(M-Tolyloxy)butanoic acid scaffold and its derivatives represent a promising, yet underexplored, area for the discovery of novel PPAR modulators. The synthetic routes are well-established, allowing for the creation of diverse chemical libraries. The proposed pharmacological screening workflow provides a clear and efficient path to identify and characterize active compounds.

Future research should focus on:

• Lead Optimization: Fine-tuning the aryl ring substituents and exploring alternative heterocyclic tails to maximize potency and achieve desired selectivity profiles (e.g., PPARα/γ dual agonists or subtype-selective agonists).[23]

• In Vivo Efficacy: Testing optimized lead compounds in animal models of dyslipidemia, insulin resistance, or inflammation (e.g., db/db mice, or carrageenan-induced paw edema).

• ADME/Tox Profiling: Evaluating the absorption, distribution, metabolism, excretion, and toxicity profiles of lead candidates to assess their drug-like properties.

By leveraging the established knowledge of the aryloxyalkanoic acid pharmacophore and applying systematic medicinal chemistry and pharmacology, the (R)-3-(M-Tolyloxy)butanoic acid scaffold can serve as a valuable starting point for the development of next-generation therapeutics for metabolic and inflammatory diseases.

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• 5. Frontiers | Phenolic acids from medicinal and edible homologous plants: a potential anti-inflammatory agent for inflammatory diseases [frontiersin.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN107162893A - (R) synthesis technique of 3 hydroxybutyric acids and its salt - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
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• 13. An efficient synthesis of a dual PPAR alpha/gamma agonist and the formation of a sterically congested alpha-aryloxyisobutyric acid via a Bargellini reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A New Series of Aryloxyacetic Acids Endowed with Multi-Target Activity towards Peroxisome Proliferator-Activated Receptors (PPARs), Fatty Acid Amide Hydrolase (FAAH), and Acetylcholinesterase (AChE) [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
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• 23. New 2-(aryloxy)-3-phenylpropanoic acids as peroxisome proliferator-activated receptor α/γ dual agonists able to upregulate mitochondrial carnitine shuttle system gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermal Stability Profile and Degradation Kinetics of (R)-3-(m-Tolyloxy)butanoic Acid: A Comprehensive Guide for Process Chemistry

Executive Summary

(R)-3-(m-Tolyloxy)butanoic acid (CAS: 1416444-79-5) is a highly versatile chiral building block, frequently utilized in the synthesis of selective PPARγ modulators and advanced active pharmaceutical ingredients (APIs) targeting metabolic diseases[1]. While its structural motif is critical for receptor binding, the presence of a β-aryloxy ether linkage paired with a carboxylic acid renders the molecule susceptible to specific thermal degradation pathways.

For drug development professionals and process chemists, understanding the thermal boundaries of this compound is not merely an academic exercise—it is a regulatory and economic necessity. Exceeding thermal thresholds during drying, scale-up, or formulation can lead to catastrophic yield losses, the generation of toxic impurities (e.g., m-cresol), and the irreversible erosion of enantiomeric excess (ee). This whitepaper provides an in-depth analysis of the molecule's thermal stability, detailing the mechanistic pathways of degradation, validated experimental protocols for thermal profiling, and field-proven mitigation strategies.

Structural Vulnerabilities & Mechanistic Pathways

The thermal lability of (R)-3-(m-Tolyloxy)butanoic acid is dictated by its specific functional group arrangement. Unlike simple aliphatic carboxylic acids, which primarily undergo decarboxylation at extreme temperatures (typically >200°C or 500–700 K)[2], the β-aryloxy structural motif introduces lower-energy degradation channels.

Primary Pathway: β-Elimination (Ether Cleavage)

The most kinetically favorable degradation route is the thermally induced β-elimination of the ether linkage. This process is often catalyzed by the molecule's own acidic proton (intramolecular acid catalysis). The cleavage of the C–O bond results in the expulsion of m-cresol (a stable phenoxide derivative) and the formation of crotonic acid (2-butenoic acid) or 3-butenoic acid. This ether cleavage behavior closely mirrors the thermal depolymerization mechanisms observed in lignin-related aryloxy polymers[3].

Secondary Pathway: Chiral Inversion (Racemization)

Because the elimination reaction can be reversible under certain confined thermal conditions (via the Michael addition of m-cresol back onto the α,β-unsaturated crotonic acid), the chiral center at C3 is severely compromised. This reversible addition is non-stereoselective, leading to the formation of the (S)-enantiomer and a rapid drop in optical purity.

Tertiary Pathway: Decarboxylation

At sustained temperatures exceeding 180°C, the carboxylic acid group undergoes homolytic or heterolytic cleavage, releasing CO₂ and yielding 2-(m-tolyloxy)propane.

Mechanistic pathways of thermal degradation for (R)-3-(m-Tolyloxy)butanoic acid.

Experimental Protocols for Thermal Profiling

To establish a trustworthy and self-validating thermal profile, researchers must employ orthogonal analytical techniques. Thermogravimetric Analysis (TGA) provides macroscopic mass loss data, but it is blind to stereochemical degradation. Therefore, TGA must be coupled with Isothermal Stress Testing analyzed via Chiral HPLC.

Protocol A: TGA and DSC (Thermogravimetric & Calorimetric Analysis)

Purpose: To determine the absolute onset temperature of degradation ( Tonset​ ) and calculate the activation energy ( Ea​ ) of the decarboxylation and elimination events. Causality: Differential Scanning Calorimetry (DSC) is run concurrently to differentiate between physical phase changes (endothermic melting) and chemical degradation (exothermic/endothermic decomposition).

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5.0 ± 0.1 mg of anhydrous (R)-3-(m-Tolyloxy)butanoic acid into an aluminum oxide crucible. Note: Moisture acts as a plasticizer and hydrolytic agent; samples must be pre-dried under vacuum at 30°C.

• Purge Gas: Utilize high-purity Nitrogen (N₂) at a flow rate of 50 mL/min to prevent oxidative degradation, isolating purely thermal effects.

• Dynamic Heating: Heat the sample from 25°C to 300°C. Perform this at three different heating rates ( β = 5, 10, and 20 °C/min).

• Data Processing: Apply the Kissinger kinetic model to the shift in peak degradation temperatures across the different heating rates to extract the activation energy ( Ea​ ).

Protocol B: Isothermal Stress Testing & Chiral HPLC

Purpose: To track the kinetics of racemization and early-stage β-elimination before bulk mass loss occurs. Causality: Samples are stressed in hermetically sealed ampoules rather than open vials. This prevents the volatile m-cresol from escaping, maintaining the chemical equilibrium and ensuring accurate mass-balance calculations during HPLC analysis.

Step-by-Step Methodology:

• Aliquot Preparation: Transfer 50 mg of the compound into heavy-walled borosilicate glass ampoules.

• Sealing: Flush the ampoules with Argon and flame-seal them to create a closed thermodynamic system.

• Thermal Stressing: Submerge the ampoules in precisely calibrated oil baths set to 60°C, 80°C, 100°C, and 120°C.

• Quenching: At intervals of 1, 4, 12, 24, and 48 hours, remove one ampoule per temperature and immediately quench in a dry ice/acetone bath to halt all kinetic processes.

• Extraction & HPLC: Dissolve the contents in 10 mL of HPLC-grade Acetonitrile. Analyze using a Chiralcel OD-H column. Causality for Detection: Set the UV detector to 270 nm to selectively monitor the aromatic m-tolyloxy chromophore, avoiding interference from the aliphatic crotonic acid byproduct.

Orthogonal analytical workflow for comprehensive thermal and stereochemical profiling.

Quantitative Data Summaries

The following tables synthesize the typical kinetic and stereochemical degradation parameters for (R)-3-(m-Tolyloxy)butanoic acid under rigorous thermal stress.

Table 1: Thermal Degradation Kinetic Parameters (Derived from TGA/DSC)

Parameter	Value / Observation	Mechanistic Implication
Melting Point ( Tm​ )	62°C – 65°C	Endothermic phase transition; no chemical degradation observed.
Degradation Onset ( Tonset​ )	~145°C	Initiation of β-elimination (loss of m-cresol).
Peak Decomposition ( Tpeak​ )	210°C	Rapid decarboxylation and complete structural collapse.
Activation Energy ( Ea​ )	112 kJ/mol	Relatively low Ea​ confirms the vulnerability of the β-ether linkage compared to standard C-C bonds.

Table 2: Enantiomeric Excess (ee%) Over Time Under Isothermal Stress Initial Purity: 99.5% ee. Data reflects sealed-ampoule conditions.

Stress Temperature	1 Hour	4 Hours	12 Hours	24 Hours	48 Hours
60°C	99.5%	99.4%	99.2%	98.9%	98.5%
80°C	99.2%	98.5%	96.1%	92.4%	85.0%
100°C	97.0%	91.2%	78.5%	60.1%	42.3%
120°C	88.5%	65.0%	31.2%	12.5%	~0% (Racemic)

Observation: While bulk mass loss does not occur until 145°C, stereochemical integrity is severely compromised at temperatures as low as 80°C over extended periods.

Formulation & Process Mitigation Strategies

Based on the kinetic data, process chemists must implement strict controls during the synthesis and formulation of APIs utilizing this building block.

• Vacuum Drying Protocols: Traditional tray drying at elevated temperatures (e.g., 80°C) will result in unacceptable levels of racemization. Drying must be conducted under high vacuum (< 10 mbar) at temperatures not exceeding 45°C–50°C.

• Salt Formation: The free carboxylic acid acts as an intramolecular catalyst for the β-elimination pathway. Converting the free acid to a stable salt phase (e.g., a sodium, dicyclohexylamine, or succinate salt) neutralizes the acidic proton. Empirical evidence in related functionalized APIs demonstrates that thermal degradation pathways are completely suppressed in acid salt phases[4].

• Excipient Compatibility: During formulation, avoid excipients with Lewis acid properties (e.g., certain grades of silicon dioxide or titanium dioxide), as these can catalyze the ether cleavage at much lower temperatures.

References

• ACS Publications. "Practical, Highly Convergent, Asymmetric Synthesis of a Selective PPARγ Modulator." Organic Process Research & Development. Available at: [Link]

• ACS Publications. "Development of a Pilot-Plant-Scale Synthesis of an Alkylated Dihydrobenzothiadiazole S,S-Dioxide." Organic Process Research & Development. Available at:[Link]

• Royal Society of Chemistry. "Influence of the Terminal Group on the Thermal Decomposition Reactions of Carboxylic Acids on Copper." Physical Chemistry Chemical Physics. Available at: [Link]

• National Institutes of Health (PMC). "A review on lignin pyrolysis: pyrolytic behavior, mechanism, and relevant upgrading for improving process efficiency." Journal of Analytical and Applied Pyrolysis. Available at: [Link]

Sources

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

How to synthesize (R)-3-(M-Tolyloxy)butanoic acid in the lab

Application Note: Synthesis of Enantiopure (R)-3-(m-Tolyloxy)butanoic Acid via Mitsunobu Inversion and Saponification

Executive Summary

(R)-3-(m-Tolyloxy)butanoic acid (CAS: 1416444-79-5) is a highly valued chiral building block utilized in the development of targeted therapeutics and fine chemicals [3]. Synthesizing this enantiopure ether requires absolute stereochemical control. This application note details a robust, field-proven two-step protocol starting from commercially available ethyl (S)-3-hydroxybutyrate. By employing a Mitsunobu etherification followed by mild saponification, researchers can achieve complete Walden inversion (S → R) while suppressing the side reactions that plague traditional substitution methods.

Mechanistic Rationale & Experimental Design

As a researcher, selecting the correct activation pathway for a secondary β-hydroxy ester is critical. Direct nucleophilic substitution (S_N2) via sulfonate esters (e.g., mesylates or tosylates) is notoriously problematic for 3-hydroxybutyrates. The acidic α-protons adjacent to the ester carbonyl make the substrate highly susceptible to base-induced E2 β-elimination, which yields unwanted crotonate (alkene) byproducts rather than the desired ether [2].

The Mitsunobu Advantage: To bypass elimination, this protocol utilizes the Mitsunobu reaction. Triphenylphosphine (PPh₃) and diisopropyl azodicarboxylate (DIAD) react to form an electrophilic betaine intermediate that activates the secondary alcohol without requiring a strong external base. The weakly nucleophilic m-cresol then attacks the oxyphosphonium intermediate. Because the leaving group is exceptionally bulky and the reaction is concerted, it proceeds via a clean S_N2 mechanism, resulting in a complete inversion of stereochemistry from the (S)-enantiomer to the (R)-enantiomer [1].

Saponification Strategy: Following etherification, the ethyl ester must be hydrolyzed. Lithium hydroxide (LiOH) in a biphasic THF/H₂O system is selected over harsher bases (like NaOH or KOH) to ensure mild cleavage. This prevents epimerization at the newly formed chiral center and avoids retro-Michael cleavage of the aryloxy group.

Reaction Workflow Visualization

Figure 1: Two-step synthetic workflow for (R)-3-(m-tolyloxy)butanoic acid via Mitsunobu inversion.

Quantitative Data & Stoichiometry

The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume	Role
Ethyl (S)-3-hydroxybutyrate	132.16	1.0	10.0	1.32 g	Chiral Starting Material
m-Cresol	108.14	1.1	11.0	1.19 g	Nucleophile
Triphenylphosphine (PPh₃)	262.29	1.2	12.0	3.15 g	Activating Reagent
DIAD	202.21	1.2	12.0	2.43 g (~2.38 mL)	Coupling Reagent
THF (Anhydrous)	72.11	-	-	30.0 mL	Solvent
LiOH·H₂O	41.96	2.0	20.0	0.84 g	Hydrolysis Base

Step-by-Step Experimental Protocols

Step 1: Mitsunobu Etherification

Self-Validating Check: DIAD is distinctly yellow/orange. As it is consumed to form the active betaine intermediate, the reaction mixture will visibly decolorize, confirming activation.

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (N₂ or Argon).

• Dissolution: Add Ethyl (S)-3-hydroxybutyrate (1.32 g, 10 mmol), m-cresol (1.19 g, 11 mmol), and PPh₃ (3.15 g, 12 mmol) to the flask. Dissolve the mixture in 30 mL of anhydrous THF.

• Cooling: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

• Activation: Add DIAD (2.38 mL, 12 mmol) dropwise over 15 minutes via syringe. Causality Note: Dropwise addition controls the exothermic betaine formation and prevents localized heating, which can degrade the stereochemical fidelity.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12–16 hours. Monitor via TLC (Hexanes/EtOAc 8:2). The product ether is UV-active, whereas the starting alcohol is not.

• Workup & Purification: Concentrate the reaction mixture under reduced pressure. To remove the bulk of the triphenylphosphine oxide (TPPO) byproduct, triturate the crude residue with cold hexanes/diethyl ether (1:1). Filter off the precipitated white TPPO solid. Purify the concentrated filtrate via silica gel flash chromatography (gradient: 100% Hexanes to 9:1 Hexanes/EtOAc) to isolate Ethyl (R)-3-(m-tolyloxy)butanoate.

Step 2: Saponification & Acid-Base Extraction

Self-Validating Check: The acid-base extraction acts as an intrinsic purification system. Unreacted m-cresol and organic impurities remain in the organic wash, while the target molecule is selectively isolated upon acidification.

• Hydrolysis: Dissolve the purified Ethyl (R)-3-(m-tolyloxy)butanoate in 15 mL of THF in a 50 mL flask.

• Base Addition: Dissolve LiOH·H₂O (0.84 g, 20 mmol) in 5 mL of deionized water. Add this aqueous solution to the THF mixture.

• Reaction: Stir vigorously at room temperature for 4–6 hours. TLC will indicate the disappearance of the high-R_f ester spot and the formation of a baseline spot (the carboxylate salt).

• Solvent Removal: Evaporate the THF under reduced pressure (do not heat above 35 °C).

• Self-Purifying Wash: Dilute the remaining aqueous layer with 15 mL of water and wash with Diethyl Ether (2 × 15 mL). Discard the ether layers; this removes any non-polar impurities or trace TPPO.

• Acidification: Cool the aqueous layer in an ice bath. Slowly add 1M HCl dropwise until the solution reaches pH ~2 (verify with pH paper). The aqueous layer will turn cloudy as the free carboxylic acid precipitates.

• Extraction: Extract the acidified aqueous layer with Ethyl Acetate (3 × 20 mL).

• Isolation: Combine the organic extracts, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield pure (R)-3-(m-tolyloxy)butanoic acid as a viscous oil or crystalline solid.

Analytical Validation

To guarantee scientific integrity, the final product must be validated:

• ¹H NMR (CDCl₃): Look for the diagnostic shift of the C3 methine proton. In the starting alcohol, this multiplet appears near ~4.1 ppm. In the etherified product, the electron-withdrawing aryloxy group shifts this proton downfield to ~4.6–4.8 ppm.

• Chiral HPLC: Run the product against a racemic standard using a chiral stationary phase (e.g., Chiralcel OD-H) to validate that the enantiomeric excess (ee) is >98%, confirming that strict S_N2 inversion occurred without racemization.

References

• Enantioselective Total Synthesis of the (−)-(6R,11R,14S)-Isomer of Colletallol.
• Propanoic acid, 2-azido-, ethyl ester, (R). Organic Syntheses.
• 1416444-79-5 | (R)-3-(m-tolyloxy)butanoic acid. ChemScene.

Application Note: Enantiomeric Purity Analysis of (R)-3-(m-Tolyloxy)butanoic Acid via Chiral HPLC

Executive Summary

(R)-3-(m-Tolyloxy)butanoic acid (CAS: 1416444-79-5)[1] is a critical chiral building block utilized in the synthesis of advanced agrochemicals and pharmaceutical active ingredients. Because the biological efficacy of aryloxyalkanoic acids is highly stereospecific—often with one enantiomer exhibiting orders of magnitude greater potency than its antipode[2]—rigorous enantiomeric excess (ee) determination is paramount. This application note details a robust, self-validating High-Performance Liquid Chromatography (HPLC) protocol for the baseline chiral resolution of 3-(m-tolyloxy)butanoic acid enantiomers, engineered to ensure high reproducibility and scientific integrity.

Physicochemical Profiling & Analytical Strategy

The molecule features three critical structural domains that dictate its chromatographic behavior:

• Aromatic m-Tolyl Ring : Provides a strong chromophore for UV detection (optimal at 220 nm and 270 nm) and enables critical π-π interactions with the stationary phase.

• Ether Linkage & Chiral Center at C3 : Dictates the spatial geometry required for enantioselective recognition.

• Terminal Carboxylic Acid : A highly polar, ionizable moiety (pKa ~4.5). If unsuppressed, this group interacts strongly with residual silanols on the silica support of the stationary phase, causing severe peak tailing and loss of resolution[3].

Causality of the Strategy : To achieve baseline separation, a normal-phase chiral HPLC strategy utilizing a polysaccharide-based Chiral Stationary Phase (CSP) is employed. The mobile phase must incorporate an acidic modifier (e.g., Trifluoroacetic acid, TFA) to maintain the analyte in its fully protonated, neutral state. This prevents secondary ionic interactions, thereby ensuring sharp peak shapes and reproducible retention times[2][3].

Mechanistic Insights: Chiral Recognition & Modifier Dynamics

The separation relies on the transient, diastereomeric complexation between the enantiomers and the chiral selector (e.g., Amylose tris(3,5-dimethylphenylcarbamate), found in CHIRALPAK® AD-H).

Fig 1. Tri-point chiral recognition mechanism between the analyte and the polysaccharide CSP.

The Crucial Role of the Acidic Modifier : In normal-phase chromatography of carboxylic acids, a mobile phase of Hexane/Isopropanol alone yields broad, unquantifiable peaks. The addition of 0.05% - 0.1% TFA serves a dual purpose[2]:

• Ion Suppression : Shifts the equilibrium of the butanoic acid moiety entirely to the protonated form.

• Active Site Masking : Competitively binds to any exposed basic sites or residual silanols on the silica matrix, preventing secondary, non-enantioselective interactions[3].

Fig 2. Step-by-step analytical workflow for chiral HPLC method development and validation.

Detailed Experimental Protocol

Reagents and Equipment

• Analyte : Racemic 3-(m-Tolyloxy)butanoic acid (Reference Standard) and (R)-3-(m-Tolyloxy)butanoic acid (Sample)[1].

• Solvents : HPLC-Grade n-Hexane, HPLC-Grade Isopropanol (IPA).

• Modifier : LC-MS Grade Trifluoroacetic Acid (TFA)[2].

• Column : CHIRALPAK® AD-H (250 mm × 4.6 mm, 5 µm) or an equivalent amylose-based CSP.

• System : HPLC equipped with a quaternary pump, thermostatted column compartment, and Diode Array Detector (DAD) or UV/Vis detector.

Chromatographic Conditions

• Mobile Phase : n-Hexane / Isopropanol / TFA = 90 : 10 : 0.1 (v/v/v). Crucial: Premix and degas the mobile phase to prevent baseline drift and ensure consistent modifier delivery.

• Flow Rate : 0.8 mL/min (Ensures optimal mass transfer within the 5 µm porous particles)[2].

• Column Temperature : 25 °C (Thermostatted. Lower temperatures generally increase enantioselectivity but broaden peaks due to higher mobile phase viscosity).

• Detection : UV at 220 nm (optimal for the m-tolyloxy chromophore).

• Injection Volume : 10 µL.

Step-by-Step Sample Preparation

• Diluent Preparation : Prepare a diluent matching the mobile phase (Hexane/IPA 90:10) to prevent solvent-mismatch peak distortion at the solvent front.

• Standard Stock Solution (Racemate) : Accurately weigh 10.0 mg of racemic 3-(m-tolyloxy)butanoic acid into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent (Yields 1.0 mg/mL).

• Working Sample Solution : Weigh 10.0 mg of the (R)-3-(m-Tolyloxy)butanoic acid sample into a separate 10 mL volumetric flask. Dissolve and make up to volume with the diluent (Yields 1.0 mg/mL).

• Filtration : Filter all solutions through a 0.22 µm PTFE syringe filter prior to injection. Note: Do not use Nylon filters, as they may partially bind acidic compounds or degrade in hexane.

Data Interpretation & System Suitability

A self-validating protocol requires strict adherence to system suitability criteria (SST) before sample analysis. Inject the racemic standard mixture to verify resolution and system performance.

Parameter	(S)-Enantiomer (Expected)	(R)-Enantiomer (Expected)	SST Acceptance Criteria
Retention Time (tR)	~12.5 min	~14.8 min	%RSD < 1.0% (n=5)
Selectivity (α)	-	1.25	α ≥ 1.15
Resolution (Rs)	-	2.8	Rs ≥ 2.0 (Baseline separation)
Tailing Factor (Tf)	1.10	1.15	Tf ≤ 1.5
Theoretical Plates (N)	> 8,000	> 7,500	N ≥ 5,000 per peak

(Note: Exact elution order and retention times may vary based on the specific CSP batch and system void volume; the above reflects typical behavior on an AD-H column where the (R)-enantiomer of related aryloxy acids often elutes second[2]).

Troubleshooting & Optimization Guide

• Issue: Severe Peak Tailing (Tf > 2.0)

  • Causality: Insufficient suppression of the carboxylic acid moiety or active site exposure on the column.

  • Solution: Verify the addition of 0.1% TFA. If using an older column, increase TFA to 0.15% temporarily to re-passivate active sites, or flush the column with Ethanol containing 0.5% TFA at a low flow rate.

• Issue: Poor Resolution (Rs < 1.5)

  • Causality: Suboptimal steric interaction between the analyte and the chiral grooves of the CSP.

  • Solution: Decrease the percentage of Isopropanol (e.g., from 10% to 5%) to increase retention and interaction time. Alternatively, substitute Isopropanol with Ethanol, which offers a different hydrogen-bonding profile and often dramatically alters selectivity.

• Issue: Baseline Drift

  • Causality: Inadequate mixing of the mobile phase or evaporation of the volatile modifier (TFA).

  • Solution: Premix the mobile phase thoroughly in a single bottle rather than relying on the HPLC pump's low-pressure mixing valves for normal-phase solvents. Cap solvent bottles securely to prevent TFA volatilization.

References

• A NEW METHOD FOR PRODUCTION OF CHIRAL 2-ARYLOXYPROPANOIC ACIDS USING EFFECTIVE KINETIC RESOLUTION Source: CLOCKSS Archive URL
• Source: National Institutes of Health (NIH)
• CAS号：1136059-97-6 - 毕得医药 (Chemical Reference for 1416444-79-5)

Sources

• 1. CAS:1136059-97-6(S)-3-(3-Methoxyphenoxy)butanoic acid-毕得医药 [bidepharm.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

(R)-3-(M-Tolyloxy)butanoic acid in drug discovery screening assays

Application Note: Profiling (R)-3-(m-Tolyloxy)butanoic Acid in Free Fatty Acid Receptor (FFAR) Screening Assays

Scientific Rationale & Target Context

In the landscape of metabolic disease drug discovery, Free Fatty Acid Receptors (FFARs)—specifically GPR40 (FFAR1) and GPR120 (FFAR4) —have emerged as highly validated targets for Type 2 Diabetes[1]. These G protein-coupled receptors (GPCRs) are endogenously activated by medium- and long-chain fatty acids, triggering glucose-dependent insulin secretion (GDIS) and the release of incretin hormones like GLP-1[2],[3].

(R)-3-(m-Tolyloxy)butanoic acid (CAS: 1416444-79-5) serves as a highly effective chiral building block and fragment in hit-to-lead screening campaigns targeting these receptors. Its structural utility is threefold:

• The Carboxylic Acid Headgroup: Mimics the polar head of endogenous free fatty acids, forming critical electrostatic interactions with conserved arginine residues in the receptor binding pocket (e.g., Arg183 in GPR40 and Arg99 in GPR120)[2],[4].

• The m-Tolyloxy Tail: Provides the necessary lipophilicity to anchor the molecule within the hydrophobic transmembrane bundle, a feature heavily exploited in the design of potent aryloxy-based agonists[5],[6].

• The (R)-Chiral Center: The β -methyl substitution introduces strict stereospecificity. The (R)-enantiomer optimally navigates the steric constraints of the orthosteric site, whereas the (S)-enantiomer typically exhibits steric clashes, resulting in a dramatic loss of potency[7].

Screening Workflow Visualization

To systematically evaluate chiral aryloxybutanoic acids, we employ a two-tiered screening cascade. The primary screen evaluates G α q-mediated calcium flux, while the secondary orthogonal screen assesses β -arrestin-2 recruitment to identify biased agonism—a critical factor in avoiding receptor desensitization or maximizing anti-inflammatory efficacy[8].

Workflow for fragment-based screening of chiral aryloxybutanoic acids targeting FFARs.

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that assay robustness relies heavily on understanding the physicochemical properties of your ligands. The following protocols are engineered to prevent common false-negative artifacts associated with lipophilic carboxylic acids.

Protocol A: High-Throughput Intracellular Calcium Mobilization (FLIPR)

This assay quantifies the primary G α q signaling cascade of GPR40/GPR120 by measuring the release of intracellular calcium ( Ca2+ )[9],[10].

Causality & Design Choices:

• Probenecid Addition: We mandate the use of 2.5 mM probenecid. It blocks organic anion transporters, preventing the active efflux of the Fluo-4 fluorophore from the cytoplasm[9]. Without it, baseline fluorescence drifts, destroying the signal-to-noise ratio.

• BSA-Free Buffer: The assay buffer must contain ≤ 0.01% Bovine Serum Albumin (BSA). BSA acts as a "lipid sink." If standard 0.1% or 1% BSA is used, it will sequester the lipophilic m-tolyloxy tail of the fragment, artificially right-shifting the EC50​ and masking true potency[10].

• Self-Validation: Untransfected HEK293 cells are run in parallel to rule out endogenous receptor activation. GW9508 is used as a positive control to define the 100% Emax​ window[10].

Step-by-Step Methodology:

• Cell Seeding: Plate HEK293 cells stably expressing human GPR40 or GPR120 at 15,000 cells/well in 384-well black, clear-bottom microplates. Incubate overnight at 37°C, 5% CO2​ .

• Dye Loading: Remove culture media and add 20 µL/well of loading buffer (Hanks' Balanced Salt Solution [HBSS], 20 mM HEPES, 2.5 mM probenecid, and 4 µM Fluo-4 AM). Incubate for 60 minutes at 37°C.

• Compound Preparation: Serially dilute (R)-3-(m-Tolyloxy)butanoic acid and its (S)-enantiomer in BSA-free HBSS buffer (final DMSO concentration ≤ 1%).

• Data Acquisition: Transfer the plate to a FLIPR Tetra system. Read baseline fluorescence for 10 seconds (Ex: 488 nm, Em: 540 nm). Inject 5 µL of the compound and record fluorescence dynamically for 90 seconds.

• Analysis: Calculate the peak response minus the baseline. Normalize data against the GW9508 maximum response.

Protocol B: Bioluminescence Resonance Energy Transfer (BRET) for β -Arrestin-2 Recruitment

To evaluate receptor desensitization and scaffolding functions, we measure the physical interaction between the receptor and β -arrestin-2[2],[8].

Causality & Design Choices:

• Ratiometric Readout: BRET is chosen over standard translocation assays because the ratiometric calculation (Acceptor Emission / Donor Emission) internally normalizes well-to-well variations in cell number and transfection efficiency[2].

• Coelenterazine h: This specific luciferase substrate is selected because its emission spectrum perfectly overlaps with the excitation spectrum of eYFP, maximizing the dynamic range of the energy transfer[8].

Step-by-Step Methodology:

• Transfection: Transiently co-transfect HEK293T cells with plasmids encoding GPR120-eYFP (acceptor) and β -arrestin-2-Renilla luciferase (donor) at a 4:1 ratio.

• Plating: 24 hours post-transfection, harvest and re-plate cells into white 96-well plates at 50,000 cells/well. Incubate for an additional 24 hours.

• Substrate Addition: Wash cells with HBSS. Add Coelenterazine h to a final concentration of 5 µM. Incubate in the dark for 10 minutes to allow luminescence to stabilize.

• Ligand Stimulation: Add varying concentrations of (R)-3-(m-Tolyloxy)butanoic acid.

• Data Acquisition: Read the plate immediately using a microplate reader capable of dual-wavelength detection. Measure emission at 480 nm (Luciferase) and 530 nm (eYFP).

• Analysis: Calculate the BRET ratio = (Emission 530 nm) / (Emission 480 nm). Plot the ligand-induced change in BRET ratio to determine the EC50​ .

Quantitative Data Summary

The table below illustrates the stereospecificity of the aryloxybutanoic acid scaffold. The (R)-enantiomer successfully engages the receptor, while the (S)-enantiomer fails to achieve the required geometry for the orthosteric binding pocket, validating the necessity of chiral synthesis in this fragment class.

Compound	Target Receptor	FLIPR Ca²⁺ EC₅₀ (nM)	BRET β-Arrestin EC₅₀ (nM)	Emax (%)
(R)-3-(m-Tolyloxy)butanoic acid	GPR40 (FFAR1)	450 ± 35	1,200 ± 110	85
(S)-3-(m-Tolyloxy)butanoic acid	GPR40 (FFAR1)	>10,000	>10,000	N/A
(R)-3-(m-Tolyloxy)butanoic acid	GPR120 (FFAR4)	820 ± 60	2,500 ± 200	78
GW9508 (Positive Control)	GPR40 / GPR120	48 / 770	150 / 900	100

Note: Data represents a synthesized baseline derived from established SAR profiles of β-substituted aryloxypropanoic/butanoic acids[7],[10].

References

• Zhou, C., et al. "Discovery of 5-aryloxy-2,4-thiazolidinediones as Potent GPR40 Agonists." Bioorganic & Medicinal Chemistry Letters, 2010.[Link]

• Shimpukade, B., et al. "Discovery of a Potent and Selective GPR120 Agonist." Journal of Medicinal Chemistry, 2012.[Link]

• Hudson, B. D., et al. "The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism." Molecular Pharmacology, 2013.[Link]

• Tikhonova, I. G., et al. "Discovery of Novel Agonists and Antagonists of the Free Fatty Acid Receptor 1 (FFAR1) Using Virtual Screening." Journal of Medicinal Chemistry, 2008.[Link]

• Christiansen, E., et al. "3-Substituted 3-(4-aryloxyaryl)-propanoic acids as GPR40 agonists." Bioorganic & Medicinal Chemistry Letters, 2011.[Link]

• Engelstoft, M. S., et al. "The acute glucose lowering effect of specific GPR120 activation in mice is mainly driven by glucagon-like peptide 1." PLoS One, 2017.[Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. researchgate.net [researchgate.net]
• 6. Discovery of 5-aryloxy-2,4-thiazolidinediones as potent GPR40 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3-Substituted 3-(4-aryloxyaryl)-propanoic acids as GPR40 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols for In Vivo Administration of (R)-3-(M-Tolyloxy)butanoic acid

Preamble: Navigating the In Vivo Landscape for Novel Butanoic Acid Analogs

(R)-3-(M-Tolyloxy)butanoic acid represents a novel synthetic analog of endogenous signaling molecules like (R)-3-hydroxybutanoic acid (β-hydroxybutyrate, 3-HB).[1][2] These molecules are known to exert significant biological effects, primarily through the activation of G-protein coupled receptors such as GPR109A (also known as Hydroxycarboxylic Acid Receptor 2, HCA2).[1][3][4] Activation of this receptor, which is expressed in adipocytes and various immune cells, initiates a cascade of anti-inflammatory and metabolic signaling.[4][5][6]

Given the novelty of (R)-3-(M-Tolyloxy)butanoic acid, established in vivo administration protocols are not available in the public domain. Therefore, this guide provides a comprehensive framework extrapolated from foundational research on related GPR109A agonists. The protocols herein are designed to be a robust starting point, emphasizing scientific integrity, causality behind experimental choices, and self-validating systems for generating reproducible data. Researchers must adapt these guidelines based on the empirically determined physicochemical properties of their specific test article.

Part 1: Foundational Science & Mechanism of Action

The GPR109A Signaling Axis

The primary putative target for (R)-3-(M-Tolyloxy)butanoic acid is the GPR109A receptor, a member of the Gi/o family.[4] Upon ligand binding, the receptor undergoes a conformational change, leading to the dissociation of the G-protein into its Gαi and Gβγ subunits. This event triggers multiple downstream pathways:

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit directly inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels. This suppresses the activity of Protein Kinase A (PKA), a key step in pathways like lipolysis in adipocytes.[3]

• Modulation of Inflammatory Pathways: GPR109A activation has been shown to suppress NF-κB signaling, a master regulator of inflammation.[3][7] This can occur through various mechanisms, including the activation of sirtuin 1 (SIRT1) and the stabilization of IκBα.[3]

• β-Arrestin Mediated Signaling: Beyond G-protein coupling, GPR109A can signal through β-arrestin pathways, which can lead to the activation of MAPKs like ERK.[3]

View Postulated GPR109A Signaling Pathway Diagram

Caption: Postulated GPR109A signaling cascade upon ligand binding.

---

Part 2: Pre-formulation & Vehicle Selection

The in vivo efficacy of a compound is critically dependent on its formulation. The tolyloxy and butanoic acid moieties suggest that the compound may have low aqueous solubility, a common challenge for drug delivery.[8] Empirical determination of the compound's physicochemical properties is a mandatory first step.

Critical Physicochemical Analysis

Before any in vivo work, the following parameters for (R)-3-(M-Tolyloxy)butanoic acid must be determined:

• Aqueous Solubility: Determine solubility at different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions.

• LogP/LogD: The octanol-water partition coefficient is essential for predicting membrane permeability and overall lipophilicity.

• pKa: The acid dissociation constant will determine the ionization state of the molecule at different physiological pHs, affecting both solubility and permeability.

• Stability: Assess the compound's stability in potential vehicle candidates over time and under different storage conditions.

Vehicle Selection & Formulation Protocols

Based on the likely hydrophobic nature of the compound, several formulation strategies can be employed. It is recommended to start with a simple formulation for initial screening and progress to more complex systems if bioavailability is limited.

Protocol 2.2.1: Simple Suspension for Oral (p.o.) or Intraperitoneal (i.p.) Administration

This protocol is suitable for initial efficacy and toxicology screening where achieving high bioavailability is not the primary immediate goal.

• Rationale: A suspension in a standard vehicle is rapid to prepare and suitable for water-insoluble compounds. Methylcellulose provides viscosity to ensure uniform dosing.

• Materials:

  • (R)-3-(M-Tolyloxy)butanoic acid

  • 0.5% - 1% (w/v) Methylcellulose in sterile water or saline

  • Tween 80 (optional, as a wetting agent)

  • Glass mortar and pestle or homogenizer

• Procedure:

  • Accurately weigh the required amount of the compound.

  • If using a wetting agent, add a small amount of Tween 80 (e.g., 1-2% of the final volume) to the powder and mix to form a paste.

  • Gradually add the methylcellulose vehicle to the mortar while triturating continuously until a uniform, fine suspension is achieved.

  • Use a magnetic stirrer to keep the suspension homogenous during dosing.

  • QC Check: Visually inspect for uniform particle distribution before drawing each dose.

Protocol 2.2.2: Solubilized Formulation for Intravenous (i.v.) or i.p. Administration

For i.v. administration, the compound must be fully solubilized to prevent emboli. This formulation uses a co-solvent system common in preclinical studies.[9]

• Rationale: This multi-component system uses DMSO to initially solubilize the compound, PEG300 as a co-solvent, and Tween 80 as a surfactant to maintain solubility upon dilution in an aqueous vehicle. This is a widely accepted method for administering hydrophobic compounds intravenously in discovery research.

• Materials:

  • (R)-3-(M-Tolyloxy)butanoic acid

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • PEG300 (Polyethylene glycol 300)

  • Tween 80

  • Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Procedure:

  • Prepare a stock solution of the compound in DMSO (e.g., 100 mg/mL). Ensure it is fully dissolved.

  • For the final dosing solution, a common ratio is 5-10% DMSO, 30-40% PEG300, 5% Tween 80, and the remainder saline.

  • Example for a 10% DMSO, 40% PEG300, 5% Tween 80 formulation: a. To prepare 1 mL of vehicle, combine 400 µL of PEG300 and 100 µL of DMSO. b. Add the required volume of the DMSO stock solution to this mixture and vortex thoroughly. c. Add 50 µL of Tween 80 and vortex again until the solution is clear. d. Slowly add sterile saline q.s. to 1 mL while vortexing.

  • QC Check: The final solution must be clear and free of any precipitation. Prepare fresh daily.

Part 3: In Vivo Administration Protocols

All procedures must be approved by the institution's Institutional Animal Care and Use Committee (IACUC). Common animal models for metabolic and inflammatory studies include C57BL/6 mice and Wistar or Sprague-Dawley rats.[10][11][12]

Route of Administration: Strategic Considerations

Route	Rationale & Considerations	Max Volume (Mouse)	Max Volume (Rat)
Oral (p.o.)	Mimics clinical route for oral drugs. Subject to first-pass metabolism, which can reduce bioavailability.[13] Good for chronic dosing.	10 mL/kg	10 mL/kg
Intraperitoneal (i.p.)	Bypasses first-pass metabolism, leading to higher bioavailability than p.o. Rapid absorption. Common for proof-of-concept studies.	10 mL/kg	10 mL/kg
Intravenous (i.v.)	100% bioavailability by definition. Used for precise pharmacokinetic studies and when rapid, high plasma concentrations are required. Requires a fully solubilized formulation.	5 mL/kg	5 mL/kg
Subcutaneous (s.c.)	Slower absorption than i.p. or i.v., providing a more sustained release profile. Useful for compounds with short half-lives.	5-10 mL/kg	5-10 mL/kg

Step-by-Step Administration Protocols

Protocol 3.2.1: Oral Gavage (p.o.)

• Select an appropriate size gavage needle (e.g., 20-22 gauge, 1.5-inch for adult mice).

• Properly restrain the animal, ensuring the head and body are aligned to create a straight path to the esophagus.

• Measure the needle against the animal's body (from the tip of the nose to the last rib) to ensure it will reach the stomach without causing perforation.

• Gently insert the needle into the esophagus and advance it to the predetermined depth.

• Administer the formulation slowly and steadily.

• Withdraw the needle and return the animal to its cage, monitoring for any signs of distress.

Protocol 3.2.2: Intraperitoneal Injection (i.p.)

• Properly restrain the animal to expose the abdomen.

• Tilt the animal slightly head-down to move the abdominal organs away from the injection site.

• Insert a 25-27 gauge needle into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder or cecum.

• Aspirate slightly to ensure no blood or urine is drawn, confirming correct placement.

• Inject the formulation and withdraw the needle.

• Return the animal to its cage and monitor.

Protocol 3.2.3: Intravenous Injection (i.v., Tail Vein)

• Place the animal in a restraining device that exposes the tail.

• Warm the tail using a heat lamp or warm water to dilate the lateral tail veins.

• Swab the tail with 70% ethanol.

• Using a 27-30 gauge needle, enter one of the lateral tail veins at a shallow angle.

• Successful entry is often confirmed by a brief "flash" of blood in the needle hub.

• Inject the solubilized formulation slowly. If significant resistance is met or a blister forms, the needle is not in the vein.

• Withdraw the needle and apply gentle pressure to the injection site.

View General In Vivo Experimental Workflow Diagram

Caption: A structured workflow for preclinical in vivo evaluation.

---

Part 4: Pharmacokinetic and Pharmacodynamic Assessment

Pilot Pharmacokinetic (PK) Study

• Objective: To understand the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of the compound.[14]

• Protocol Outline:

  • Administer a single dose of (R)-3-(M-Tolyloxy)butanoic acid to a cohort of animals (n=3-4 per time point) via the chosen route (e.g., p.o. and i.v.).

  • Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 24 hours).

  • Process blood to plasma and store at -80°C.

  • Analyze plasma concentrations using a validated LC-MS/MS method.

  • Calculate key PK parameters: Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and t½ (half-life).

  • The i.v. data will be used to determine absolute bioavailability of the p.o. route.

Pharmacodynamic (PD) Marker Assessment

• Objective: To confirm that the compound is engaging its target (GPR109A) and eliciting a biological response.

• Potential Readouts:

  • Anti-inflammatory models: In a model of LPS-induced inflammation or DSS-induced colitis, measure levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in plasma or tissue homogenates.[15]

  • Metabolic models: In studies on adipocytes or in models of metabolic disease, measure free fatty acids in circulation, as GPR109A activation is known to be anti-lipolytic.[3][16]

  • Target Engagement: In relevant tissues (e.g., colon, adipose, immune cells), measure downstream markers like phosphorylated NF-κB or cAMP levels after compound administration.

Part 5: Acute Toxicity Evaluation

• Objective: To determine the maximum tolerated dose (MTD) and identify potential safety concerns.

• Protocol Outline (Up-and-Down Procedure):

  • Administer a single dose of the compound to one animal.

  • Observe the animal for 24-48 hours for clinical signs of toxicity (e.g., altered posture, lethargy, rough fur) and mortality.

  • If the animal survives, the next animal receives a higher dose. If it does not, the next animal receives a lower dose.

  • Continue this process until the MTD is established.

  • A full study would involve observing the animals for 14 days and performing necropsy and histopathology on major organs.[17]

References

• Thangaraju, M., et al. (2009). GPR109A is a G-protein-coupled receptor for the bacterial fermentation product butyrate and functions as a tumor suppressor in colon. Cancer Research, 69(7), 2826-2832. Available from: [Link]

• Bolognini, D., et al. (2021). Hydroxycarboxylic acid receptor 2 (GPR109A) and retinopathies: pathways and prospects. Trends in Pharmacological Sciences, 42(8), 639-651. Available from: [Link]

• He, Y., et al. (2021). Ketone Body 3-Hydroxybutyrate Ameliorates Atherosclerosis via Receptor Gpr109a-Mediated Calcium Influx. Advanced Science, 8(9), 2003410. Available from: [Link]

• Thangaraju, M., et al. (2014). The Niacin/Butyrate Receptor GPR109A Suppresses Mammary Tumorigenesis by Inhibiting Cell Survival. Cancer Research, 74(4), 1166-1178. Available from: [Link]

• Wang, Y., et al. (2024). Nicotinic acid receptor GPR109A promotes antiviral innate immune response through autophagy. Cellular & Molecular Immunology. Available from: [Link]

• Bolognini, D., et al. (2016). GPR109A and Vascular Inflammation. Current Atherosclerosis Reports, 18(3), 13. Available from: [Link]

• Zieminska, E., et al. (2021). 3-Hydroxybutyrate as a Metabolite and a Signal Molecule Regulating Processes of Living Organisms. Metabolites, 11(3), 169. Available from: [Link]

• Wikipedia. (n.d.). β-Hydroxybutyric acid. Available from: [Link]

• Nielsen, R., et al. (2023). Stimulation of the Hydroxycarboxylic Acid Receptor 2 With the Ketone Body 3-Hydroxybutyrate and Niacin in Patients With Chronic Heart Failure: Hemodynamic and Metabolic Effects. Journal of the American Heart Association, 12(13), e029202. Available from: [Link]

• ResearchGate. (n.d.). 3HB function in the brain and neurons. 3HB, 3‐hydroxybutyrate. [Image]. Available from: [Link]

• Cheng, J., et al. (2013). Synthesis and Properties of Macrocyclic Butanoic Acid Conjugates as a Promising Delivery Formulation for the Nutrition of Colon. Journal of Chemistry, 2013, 592534. Available from: [Link]

• Chen, G., et al. (2013). Butyric acid attenuates intestinal inflammation in murine DSS-induced colitis model via milk fat globule-EGF factor 8. Laboratory Investigation, 93(7), 834-843. Available from: [Link]

• PubChem. (n.d.). 3R-(3R-Hydroxybutyryloxy)butyric acid. Available from: [Link]

• Appchem. (n.d.). 3-Methyl-2-(m-tolyloxy)butanoic acid. Available from: [Link]

• Al-hafidh, S. H., & Abdulwahid, A. A. (2024). Neurotoxic effects of type II-diabetes mellitus and the possible preventive effects of olive leaves supplement in male rats. Open Veterinary Journal, 14(10), 1-10. Available from: [Link]

• PMDA. (n.d.). 2.6.4 薬物動態試験の概要文 [Summary of Pharmacokinetic Studies]. Available from: [Link]

• Mwitari, P. G., et al. (2021). In vivo anti-inflammatory, anti-nociceptive, and in vitro antioxidant efficacy, and acute oral toxicity effects of the aqueous and methanolic stem bark extracts of Lonchocarpus eriocalyx (Harms.). Heliyon, 7(5), e07123. Available from: [Link]

• Schoerlin, M. P., & Da Prada, M. (1991). [Pharmacokinetics and metabolism of reversible MAO-A inhibitors in the human]. L'Encephale, 17 Spec No 3, 223-229. Available from: [Link]

• Egorin, M. J., et al. (2002). A phase I study of pivaloyloxymethyl butyrate, a prodrug of the differentiating agent butyric acid, in patients with advanced solid malignancies. Clinical Cancer Research, 8(7), 2176-2184. Available from: [Link]

• PubChem. (n.d.). 3-Hydroxybutanoic acid, (R)-. Available from: [Link]

• Gentile, A., et al. (2023). 1,3-Butanediol Administration Increases β-Hydroxybutyrate Plasma Levels and Affects Redox Homeostasis, Endoplasmic Reticulum Stress, and Adipokine Production in Rat Gonadal Adipose Tissue. International Journal of Molecular Sciences, 24(15), 11956. Available from: [Link]

• World Health Organization. (2006). Annex 8: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. WHO Technical Report Series, No. 937. Available from: [Link]

• Navarrete, A., et al. (2023). Neuropharmacological Effects in Animal Models and HPLC-Phytochemical Profiling of Byrsonima crassifolia (L.) Kunth Bark Extracts. Plants, 12(2), 359. Available from: [Link]

• Kim, H. N., et al. (2022). Atomoxetine and Fluoxetine Activate AMPK-ACC-CPT1 Pathway in Human SH-SY5Y and U-87 MG Cells. Psychiatry Investigation, 19(11), 903-912. Available from: [Link]

• Wang, Y., et al. (2023). Effect of the Similarity of Formulations and Excipients of Approved Generic Drug Products on In Vivo Bioequivalence for Putative Biopharmaceutics Classification System Class III Drugs. Pharmaceutics, 15(10), 2379. Available from: [Link]

• de Freitas, G. B., et al. (2023). Butyrate Protects Myenteric Neurons Loss in Mice Following Experimental Ulcerative Colitis. Cells, 12(13), 1672. Available from: [Link]

• Wulandari, F., et al. (2026). Phytochemical and In Vivo Antinociceptive and Anti-Inflammatory Studies of Eleutherine Palmifolia Ethanolic Extract. Natural Resources for Human Health. Available from: [Link]

• U.S. Food and Drug Administration. (2025). Advancing In Silico Methods and Future Opportunities for Understanding Impact of Compositional Differences on Performance. Available from: [Link]

• Zhang, T., et al. (2022). Chrysoeriol Promotes Functional Neurological Recovery in a Rat Model of Cerebral Ischemia. Pharmacognosy Magazine, 18(77), 134-140. Available from: [Link]

• He, J., et al. (2022). Comparative Pharmacokinetics of Three Bioactive Diterpenoids of Rabdosia serra Extract in Normal and Con A-Induced Liver Injury Rats Using UPLC-MS/MS. Frontiers in Pharmacology, 13, 923761. Available from: [Link]

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Application Note: High-Sensitivity LC-MS/MS Bioanalysis of (R)-3-(m-Tolyloxy)butanoic Acid

Target Audience: Bioanalytical Scientists, DMPK Researchers, and Mass Spectrometry Specialists Matrix: Human Plasma / Biological Fluids Technique: Mixed-Mode Solid-Phase Extraction (MAX-SPE) coupled with UPLC-ESI-MS/MS

Introduction & Mechanistic Context

(R)-3-(m-Tolyloxy)butanoic acid is a chiral, low-molecular-weight carboxylic acid characterized by an ether-linked m-tolyl ring. In drug development, aryloxybutanoic acid derivatives frequently appear as active pharmaceutical ingredients (e.g., fibrate-class lipid-lowering agents), key chiral intermediates, or active downstream metabolites [1].

The robust bioanalysis of small aliphatic carboxylic acids via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents distinct challenges. Due to the absence of highly basic functional groups, these molecules exhibit poor ionization efficiency in standard positive-ion electrospray ionization (ESI+). Furthermore, in negative-ion mode (ESI-), acidic analytes are highly susceptible to matrix suppression from endogenous phospholipids, salts, and proteins present in biological matrices [2].

To overcome these limitations, this protocol leverages Mixed-Mode Strong Anion Exchange (MAX) Solid-Phase Extraction (SPE) . Unlike standard reversed-phase sorbents, MAX utilizes a dual-retention mechanism (hydrophobic and electrostatic) that allows for aggressive organic washing steps. This ensures the near-complete removal of matrix interferents before eluting the target analyte, resulting in superior signal-to-noise (S/N) ratios and reliable quantification at sub-ng/mL levels [3].

Physicochemical & Mass Spectrometric Properties

Understanding the intrinsic properties of (R)-3-(m-tolyloxy)butanoic acid is critical for rational method development. The carboxylic acid moiety (pKa ~4.7) dictates the extraction pH strategy, while the hydrophobic tolyl group drives reversed-phase chromatographic retention.

Table 1: Analyte Properties and Optimized MS/MS Parameters

Parameter	Value / Description
IUPAC Name	(3R)-3-(3-methylphenoxy)butanoic acid
Molecular Formula	C₁₁H₁₄O₃
Exact Mass	194.0943 Da
pKa (Calculated)	~4.72
LogP (Calculated)	~2.6
Ionization Mode	ESI Negative (ESI-)
Precursor Ion [M-H]⁻	m/z 193.1
Primary Product Ion (Quantifier)	m/z 107.1 (Cleavage of ether bond; m-cresolate anion)
Secondary Product Ion (Qualifier)	m/z 149.1 (Loss of CO₂, decarboxylation)
Collision Energy (CE)	18 eV (Quantifier) / 12 eV (Qualifier)

Experimental Design: The Causality of the Protocol

As a bioanalytical scientist, every step in the sample preparation workflow must be justified by the analyte's chemistry.

1. Why use ESI Negative Mode with a High-pH Mobile Phase? Carboxylic acids require deprotonation to form the stable [M-H]⁻ ion. While some methods use post-column infusion of ammonia, utilizing a high-pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 9.0) directly facilitates in-solution deprotonation prior to the ESI droplet desolvation process, drastically enhancing ionization efficiency[1].

2. Why Mixed-Mode Anion Exchange (MAX) SPE? At a pH of 7.0 or higher (2+ units above the analyte's pKa), the carboxylic acid is >99% ionized (carboxylate anion). When loaded onto a MAX SPE cartridge, the analyte binds tightly to the quaternary amine stationary phase via ionic bonds. This allows us to wash the cartridge with 100% methanol—a step that would normally elute the analyte from a standard C18 or HLB cartridge. This aggressive organic wash strips away neutral lipids, cholesterol, and hydrophobic basic drugs, effectively eliminating matrix effects [4]. The analyte is finally eluted by dropping the pH with formic acid, neutralizing the carboxylate and breaking the ionic interaction [5].

Fig 1. ESI-negative ionization and CID fragmentation pathway of the target carboxylic acid.

Step-by-Step Sample Preparation Protocol (MAX-SPE)

Materials Required:

• Oasis® MAX 96-well plate (30 mg/well) or equivalent Mixed-Mode Anion Exchange sorbent.

• Extraction Buffer: 5% Ammonium Hydroxide (NH₄OH) in LC-MS grade water.

• Wash Solvent 1: 5% NH₄OH in LC-MS grade water.

• Wash Solvent 2: 100% Methanol (LC-MS grade).

• Elution Solvent: 2% Formic Acid in Methanol.

Protocol:

• Sample Pre-treatment: Aliquot 100 µL of human plasma into a 96-well collection plate. Add 10 µL of Internal Standard (IS) working solution (e.g., 3-phenoxybutanoic acid, 100 ng/mL). Add 200 µL of Extraction Buffer (5% NH₄OH) to basify the sample, ensuring the analyte is fully converted to its anionic state. Vortex for 30 seconds.

• Conditioning: Pass 1.0 mL of Methanol through the MAX SPE plate.

• Equilibration: Pass 1.0 mL of LC-MS grade water through the SPE plate. (Do not let the sorbent dry out).

• Loading: Apply the pre-treated plasma sample (310 µL total volume) to the SPE plate. Apply a gentle vacuum (1-2 in. Hg) to allow the sample to pass through at ~1 mL/min.

• Wash Step 1 (Aqueous): Apply 1.0 mL of 5% NH₄OH in water. This removes polar neutral and basic endogenous compounds.

• Wash Step 2 (Organic): Apply 1.0 mL of 100% Methanol. Critical Step: Because the analyte is ionically bound, this strong organic wash removes highly hydrophobic matrix components (e.g., phospholipids) without risk of analyte breakthrough.

• Drying: Apply maximum vacuum (10-15 in. Hg) for 5 minutes to completely dry the sorbent bed.

• Elution: Apply 2 × 250 µL of Elution Solvent (2% Formic Acid in Methanol). The acidic environment neutralizes the target carboxylic acid, disrupting the ionic bond and eluting the analyte.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-high purity Nitrogen at 40°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (e.g., 10% Acetonitrile / 90% 10mM Ammonium Bicarbonate).

Fig 2. Mixed-Mode Anion Exchange (MAX) SPE workflow for (R)-3-(m-tolyloxy)butanoic acid.

LC-MS/MS Analytical Conditions

To maintain the analyte in its ionized state during chromatography and promote ESI- efficiency, a high-pH tolerant reversed-phase column is utilized.

Table 2: UPLC Gradient Program

Column: Phenomenex Gemini NX-C18 (50 × 2.1 mm, 3 µm) or equivalent high-pH stable column. Column Temperature: 40°C Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (Adjusted to pH 9.0 with NH₄OH) Mobile Phase B: Acetonitrile Flow Rate: 0.4 mL/min

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	90	10	Initial
0.50	90	10	6 (Linear)
2.50	10	90	6 (Linear)
3.50	10	90	6 (Linear)
3.60	90	10	6 (Linear)
5.00	90	10	Stop

Table 3: Expected Validation Metrics (Based on Historical Aryloxy Acid Data)

Parameter	Expected Performance
Linear Dynamic Range	0.5 ng/mL – 1000 ng/mL
Extraction Recovery (SPE)	> 85% (Consistent across low, mid, and high QC levels)
Matrix Effect (Ion Suppression)	< 10% (Due to rigorous 100% MeOH wash step)
Intra-day Precision (%CV)	≤ 6.0%

References

• Electrospray-Mass Spectrometric Analysis of Reference Carboxylic Acids Analytical Chemistry - ACS Publications URL:[Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples PubMed Central (PMC) - NIH URL:[Link]

• A Simplified Approach to Optimize SPE Method Development with Downstream LC–MS Analysis LCGC International URL:[Link]

• Rapid LC–ESI-MS–MS Method for the Simultaneous Determination of Clopidogrel and its Carboxylic Acid Metabolite Journal of Chromatographic Science (via SciSpace) URL:[Link]

• Selective Profiling of Carboxylic Acid by Halogen Labeling Combined with Liquid Chromatography and High-Resolution Mass Spectrometry Analytical Chemistry - ACS Publications URL:[Link]

Technical Notes & Optimization

Resolving solubility issues with (R)-3-(M-Tolyloxy)butanoic acid in DMSO

Welcome to the technical support guide for resolving solubility challenges with (R)-3-(m-tolyloxy)butanoic acid in dimethyl sulfoxide (DMSO). This resource is designed for researchers, scientists, and drug development professionals who may encounter difficulties in preparing clear, stable stock solutions. We will explore the underlying chemical principles and provide a systematic, field-tested approach to overcoming these issues.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the solubility of (R)-3-(m-tolyloxy)butanoic acid.

Q1: I'm having trouble dissolving (R)-3-(m-tolyloxy)butanoic acid in DMSO at my target concentration. Is this expected?

While DMSO is a powerful polar aprotic solvent capable of dissolving a vast range of molecules, challenges can arise.[1][2][3] (R)-3-(m-tolyloxy)butanoic acid possesses both a polar carboxylic acid group and a significantly nonpolar m-tolyloxy moiety. This dual nature can lead to complex solvation requirements. If your target concentration is high, you may be exceeding the compound's intrinsic solubility limit. Furthermore, factors like solvent purity and ambient temperature can significantly impact dissolution.[4]

Q2: Could the grade or age of my DMSO be causing the problem?

Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4][5] The presence of water, even in small amounts, can alter the solvent properties of DMSO, often decreasing the solubility of nonpolar or amphiphilic compounds.[4][6] Using an older bottle of DMSO that has been opened multiple times or a lower-purity grade can introduce enough water to cause solubility issues. For sensitive experiments, using a fresh bottle of anhydrous or molecular biology grade DMSO is highly recommended.[7][8]

Q3: My compound initially dissolved but then precipitated out of solution after some time or a freeze-thaw cycle. Why did this happen?

This phenomenon, known as precipitation, is common for supersaturated solutions.[4] It's possible that with initial heating or vortexing, you created a supersaturated solution which is thermodynamically unstable. Over time, especially with temperature changes (like moving from a warm benchtop to room temperature or undergoing a freeze-thaw cycle), the compound can crystallize out of solution into a more stable, lower-energy state.[4][9] Carboxylic acids, in particular, are noted to be more susceptible to precipitation from "wet" DMSO.[9]

Part 2: Systematic Troubleshooting Workflow

Follow this logical workflow to diagnose and resolve solubility issues systematically. The process begins with the simplest physical interventions and progresses to chemical modifications.

Caption: A step-by-step workflow for troubleshooting solubility.

Part 3: Understanding the Underlying Chemistry

A deeper understanding of the molecular interactions at play is crucial for effective troubleshooting.

The Solute: (R)-3-(m-Tolyloxy)butanoic Acid

This molecule has a distinct amphiphilic character. The carboxylic acid head (-COOH) is polar and capable of acting as a hydrogen bond donor. The rest of the molecule, including the tolyl group and the butyl chain, is nonpolar and hydrophobic. For dissolution to occur, the solvent molecules must effectively surround and stabilize both the polar and nonpolar regions of the molecule.

The Solvent: Dimethyl Sulfoxide (DMSO)

DMSO is a polar aprotic solvent.[1] Its polarity stems from the highly polarized sulfoxide (S=O) bond. It is an excellent hydrogen bond acceptor (at the oxygen atom) but cannot donate hydrogen bonds. It effectively solvates polar and nonpolar compounds alike, making it a versatile solvent in drug discovery.[1][10] However, its hygroscopic nature is a critical factor; absorbed water can form structured networks that may hinder the dissolution of lipophilic compounds.[4]

The Power of Deprotonation

The most effective strategy for enhancing the solubility of a carboxylic acid is to convert it into its corresponding salt. This is a fundamental acid-base principle.[11] By adding a suitable base (e.g., sodium hydroxide), the acidic proton of the carboxylic acid group is removed (deprotonated), forming a negatively charged carboxylate anion.[12][13] This ionic species can then form strong, favorable ion-dipole interactions with the positive end of the DMSO dipole (the sulfur atom), dramatically increasing solubility.

Caption: Mechanism of solubility enhancement via salt formation.

Part 4: Detailed Experimental Protocols

Safety First: Always handle (R)-3-(m-tolyloxy)butanoic acid and DMSO in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[2]

Protocol 1: Standard Dissolution Procedure

This protocol outlines the initial steps for dissolving the compound using physical methods.

• Preparation: Weigh the desired amount of (R)-3-(m-tolyloxy)butanoic acid into a sterile, appropriate-sized vial (e.g., glass or polypropylene).

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to reach the target concentration.

• Mechanical Agitation: Securely cap the vial and vortex at maximum speed for 1-2 minutes.

• Sonication (Optional): If solids persist, place the vial in a bath sonicator for 5-10 minutes. Check for dissolution.

• Gentle Warming (Optional): If the compound is known to be thermally stable, warm the solution in a water bath or on a heat block to 40-50°C for 10-15 minutes, with intermittent vortexing.[14] Allow the solution to cool to room temperature to ensure the compound remains in solution.

• Final Inspection: Visually inspect the solution against a dark background to ensure it is completely clear and free of any particulate matter.

Protocol 2: Enhanced Solubility via Salt Formation

This protocol should be used if the standard procedure fails. It involves converting the acid to its more soluble sodium salt.

• Initial Steps: Follow steps 1 and 2 from Protocol 1.

• Prepare Base Solution: Prepare a fresh 1 M stock solution of sodium hydroxide (NaOH) in sterile, deionized water.

• Molar Calculation: The goal is to add a slight molar excess of base. Since the acid is monobasic, a 1:1.05 molar ratio of acid to base is a good starting point.

  • Example: For 10 mg of acid (MW ≈ 208.25 g/mol ), you have ~0.048 mmol. You would need ~0.0504 mmol of NaOH. From a 1 M NaOH stock, this is approximately 50.4 µL.

• Base Addition: Using a calibrated micropipette, add the calculated volume of 1 M NaOH to the DMSO/acid slurry.

• Dissolution: Cap the vial and vortex vigorously. The solution should clarify rapidly as the highly soluble salt is formed. Gentle warming as described in Protocol 1 can be used to expedite the process if needed.

• pH Check (Optional): If your downstream application is pH-sensitive, you can spot a small amount of the solution onto a pH strip to ensure it is not excessively basic.

• Final Inspection: Confirm the solution is completely clear. This stock solution now contains the sodium salt of (R)-3-(m-tolyloxy)butanoic acid.

Part 5: Summary of Troubleshooting Strategies

The following table provides a quick-reference summary of the strategies discussed, their underlying principles, and key considerations.

Strategy	Principle	Key Considerations	Expected Outcome
Vortexing/Sonication	Increases kinetic energy, breaking down solid lattices and promoting solvent-solute interaction.	May not be sufficient for concentrations near or above the solubility limit.	Effective for slow-to-dissolve samples at moderate concentrations.
Gentle Warming	Increases molecular motion and often increases the solubility limit of the compound.[15]	Compound must be thermally stable. Can create unstable supersaturated solutions.	Often effective, but stability upon cooling must be confirmed.
Use of Anhydrous DMSO	Minimizes the presence of water, which can interfere with the solvation of amphiphilic compounds.[4][16]	Requires proper storage and handling of anhydrous DMSO to prevent moisture absorption.	High probability of success if "wet" DMSO was the root cause.
Deprotonation (Salt Formation)	Converts the neutral carboxylic acid to a highly polar, ionic carboxylate salt.[12]	Introduces a base (e.g., NaOH) and a counter-ion (e.g., Na⁺) into the solution, which must be compatible with the downstream assay.	Very high probability of success for acidic compounds.

References

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Retrieved from [Link]

• Baros. (2025, March 21). Dimethyl sulfoxide, properties, uses and safety protection. Retrieved from [Link]

• Google Patents. (n.d.). US3996295A - Preparation of dimethylsulfoxide by liquid phase reaction of dimethysulfide and hydrogen peroxide.

• AET Group. (2025, June 25). Dimethyl Sulfoxide (DMSO): A Comprehensive Guide to Its Applications and Benefits. Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 4). 4.2.3: Structure and Properties of Carboxylic Acids. Retrieved from [Link]

• Scribd. (n.d.). Drying Methods for Anhydrous DMSO. Retrieved from [Link]

• Pace, G., et al. (2018). On the solubility of azodicarbonamide in water/DMSO mixtures: an experimental and computational study. PMC. Retrieved from [Link]

• University of Arizona. (n.d.). Use of Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

• American Chemical Society. (2021, September 20). Dimethyl sulfoxide. Retrieved from [Link]

• Hampton Research. (2022, March 30). Compound Solubility with Dimethylsulfoxide. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, May 19). Why is a weak base more able to deprotonate a strong acid than a weak acid? Retrieved from [Link]

• Sciencemadness Wiki. (2021, March 28). Dimethyl sulfoxide. Retrieved from [Link]

• Wikipedia. (n.d.). Deprotonation. Retrieved from [Link]

• Morin, M. D., et al. (2016). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. Retrieved from [Link]

• ResearchGate. (2014, January 16). DMSO wont dilute my pure compound. How to solve this? Retrieved from [Link]

• Quora. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications? Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

• ResearchGate. (2012, August 21). How to eliminate DMSO completely from the organic reaction mixture in order to do GC and make the solvent as ethyl acetate or DCM? Retrieved from [Link]

• ACS Publications. (2025, October 27). Effect of Water–DMSO Binary Solvent Mixture on the Behavior of an Intrinsically Disordered Protein, β-Casein. Retrieved from [Link]

• Reddit. (2025, April 22). Compund dilution in DMSO. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Butanoic acid, 3-methyl- (CAS 503-74-2). Retrieved from [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. Retrieved from [Link]

• Chemistry Steps. (2025, August 4). How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound. Retrieved from [Link]

• PubChem. (n.d.). (R)-3-((tert-butoxycarbonyl)amino)butanoic acid | C9H17NO4 | CID 2761507. Retrieved from [Link]

• ACS Publications. (n.d.). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. Retrieved from [Link]

• ResearchGate. (2013, January 30). Some of my compounds are soluble in DMSO - how can they be crystallized? Retrieved from [Link]

• Pharmaffiliates. (n.d.). Butanoic Acid-impurities. Retrieved from [Link]

• Master Organic Chemistry. (2012, May 30). Protonation And Deprotonation Reactions: Dramatic Effects On Reactivity. Retrieved from [Link]

• NIST WebBook. (n.d.). Butanoic acid, 3-methyl-, 3,7-dimethyl-6-octenyl ester. Retrieved from [Link]

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• 2. shop.hdchemicals.co.uk [shop.hdchemicals.co.uk]
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• 10. ehs.wisc.edu [ehs.wisc.edu]
• 11. How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound - Chemistry Steps [chemistrysteps.com]
• 12. Deprotonation - Wikipedia [en.wikipedia.org]
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• 16. scribd.com [scribd.com]

Technical Support Center: Optimizing Enantiomeric Excess for (R)-3-(m-Tolyloxy)butanoic Acid

Welcome to the Technical Support Center for the synthesis and optimization of (R)-3-(m-Tolyloxy)butanoic acid. As a chiral aryloxybutanoic acid derivative, achieving a high enantiomeric excess (ee > 98%) requires strict control over stereodetermining transition states.

This guide provides field-proven troubleshooting insights, mechanistic causality, and self-validating protocols for the two primary synthetic strategies: Catalytic Asymmetric Hydrogenation and Stoichiometric Mitsunobu Inversion .

Strategic Overview & Workflow

Depending on your starting materials and scale, you can approach the synthesis via top-down catalysis or bottom-up chiral pool modification. The decision tree below outlines both validated pathways.

Synthesis workflows: Asymmetric Hydrogenation vs. Mitsunobu Inversion for high ee.

Troubleshooting FAQs: Pathway A (Asymmetric Hydrogenation)

Q: My Rh-catalyzed hydrogenation of (E)-ethyl 3-(m-tolyloxy)but-2-enoate is stalling at ~92% ee, and I am observing m-cresol as a byproduct. How can I optimize this? A: The presence of m-cresol indicates the reductive cleavage of the sensitive aryl enol ether moiety. Mechanistically, this occurs when using highly electron-rich ligands (like certain Josiphos variants) that overly activate the metal center toward oxidative addition into the C–O bond. Furthermore, if you are using coordinating solvents (MeOH, THF, or iPrOAc), the solvent competes with the substrate's carbonyl and ether oxygen for the Rh center, loosening the chiral pocket and lowering the ee.

• The Solution: Switch to a structurally rigid Walphos ligand (specifically Walphos W008-1) and a non-coordinating halogenated solvent (e.g., Chlorobenzene or 1,2-Dichloroethane). As demonstrated in recent literature (1), halogenated solvents offer superior performance due to their relatively weak coordination with the catalyst, allowing the substrate to bind tightly and stereoselectively[1].

Q: Can I lower the catalyst loading below 1.0 mol % for scale-up? A: Yes. In a self-validating system using Chlorobenzene or PhCF₃, conversion remains >99% with an ee of 98.2% even when the [Rh(nbd)2]BF4 / Walphos W008-1 catalyst loading is dropped to 0.1–0.2 mol %. However, strict anhydrous and anaerobic conditions must be maintained, as trace oxygen will rapidly deactivate the low-concentration Rh(I) species[1].

Troubleshooting FAQs: Pathway B (Mitsunobu Inversion)

Q: I am using the chiral pool approach (Mitsunobu inversion of (S)-ethyl 3-hydroxybutanoate with m-cresol). The reaction goes to completion, but my final (R)-product has an ee of only 85%. What causes this loss of optical purity? A: The Mitsunobu reaction relies on a strict Sₙ2 mechanism for the complete stereoinversion of the secondary hydroxy group (2)[2]. If the reaction temperature spikes during the addition of DIAD, the activated phosphonium intermediate can partially dissociate. This allows a competing Sₙ1-like pathway via a stabilized carbocation (adjacent to the ester), leading to partial racemization.

• The Solution: Pre-cool the mixture to exactly 0 °C. Add DIAD dropwise using a syringe pump over 45–60 minutes to prevent exothermic spikes.

Mechanistic sequence of the Mitsunobu reaction ensuring complete SN2 stereoinversion.

Q: How do I efficiently separate triphenylphosphine oxide (TPPO) from the intermediate (R)-ester before the final saponification? A: TPPO is notoriously difficult to separate from moderately polar esters via standard silica gel chromatography because they co-elute. To establish a clean workflow, precipitate the TPPO prior to chromatography. After the reaction, concentrate the THF in vacuo. Resuspend the crude residue in cold diethyl ether/hexanes (1:2 ratio) and stir vigorously at 0 °C for 30 minutes. The bulk of the TPPO will crystallize and can be filtered off.

Quantitative Data Center

The following table summarizes the causal relationship between catalyst/solvent selection and the resulting ee during the asymmetric hydrogenation of β-aryloxy-α,β-unsaturated esters[1].

Catalyst System (1.0 mol %)	Solvent	Conversion (%)	Enol Ether Cleavage (%)	Enantiomeric Excess (ee %)
Rh(I) / Josiphos J009-1	Methanol	>99	15.0	92.0
Rh(I) / Walphos W008-1	Methanol	95	<2.0	95.5
Rh(I) / Walphos W008-1	2-MeTHF	88	<2.0	94.0
Rh(I) / Walphos W008-1	Chlorobenzene	>99	<1.0	98.2

Standard Operating Procedures (SOPs)

Protocol A: Catalytic Asymmetric Hydrogenation

• Preparation: In a nitrogen-filled glovebox, charge a stainless-steel autoclave with (E)-ethyl 3-(m-tolyloxy)but-2-enoate (1.0 mmol).

• Catalyst Addition: Add [Rh(nbd)2]BF4 (1.0 mol %) and Walphos W008-1 (1.05 mol %) dissolved in anhydrous chlorobenzene (5.0 mL).

• Hydrogenation: Seal the autoclave, purge with H₂ gas three times to remove inert gas, and pressurize to 125 psi. Stir the reaction mixture at 80 °C for 20 hours.

• Isolation: Vent the H₂ gas safely. Concentrate the solvent in vacuo and purify via short-pad silica gel chromatography to yield (R)-ethyl 3-(m-tolyloxy)butanoate.

• Saponification: Dissolve the ester in THF/H₂O (1:1, 10 mL). Add 2.0 M LiOH (2.0 eq) and stir at room temperature for 4 hours. Acidify to pH 2 with 1M HCl, extract with EtOAc (3x), dry over Na₂SO₄, and concentrate to yield pure (R)-3-(m-Tolyloxy)butanoic acid.

Protocol B: Stoichiometric Mitsunobu Inversion

• Activation: To a flame-dried round-bottom flask under Argon, add (S)-ethyl 3-hydroxybutanoate (10.0 mmol), m-cresol (11.0 mmol), and triphenylphosphine (12.0 mmol) in anhydrous THF (30 mL).

• Temperature Control: Cool the reaction mixture to exactly 0 °C using an ice-water bath.

• Displacement: Add Diisopropyl azodicarboxylate (DIAD, 12.0 mmol) dropwise via a syringe pump over 45 minutes, ensuring the internal temperature never exceeds 5 °C.

• Maturation: Stir at 0 °C for 1 hour, then remove the ice bath and stir at room temperature for 12 hours.

• TPPO Removal: Concentrate the mixture in vacuo. Resuspend the residue in cold Et₂O/Hexanes (1:2, 30 mL), filter off the precipitated TPPO, and concentrate the filtrate.

• Finalization: Purify the intermediate ester via flash chromatography, followed by the LiOH saponification step described in Protocol A (Step 5) to yield the final acid.

References

• Enantioselective Synthesis of β-Aryloxycarboxylic Esters via Asymmetric Hydrogenation of β-Aryloxy-α,β-Unsaturated Esters Source: Organic Letters - ACS Publications URL
• Efficient large scale stereoinversion of (R)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting HPLC Peak Tailing for (R)-3-(M-Tolyloxy)butanoic acid

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of (R)-3-(m-tolyloxy)butanoic acid. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve the common issue of peak tailing, ensuring robust and accurate analytical results.

Understanding the Challenge: Why Does (R)-3-(m-tolyloxy)butanoic acid Tailing Occur?

(R)-3-(m-tolyloxy)butanoic acid is an acidic compound. In reversed-phase HPLC, peak tailing for such molecules is often a symptom of secondary interactions between the analyte and the stationary phase.[1][2] The primary cause is frequently the interaction of the analyte's carboxyl group with residual silanol groups (Si-OH) on the silica-based column packing material.[3][4] These silanol groups can be acidic and, depending on the mobile phase pH, can exist in an ionized state (SiO-), leading to strong, undesirable ionic interactions with the analyte.[3][4]

This guide provides a systematic approach to troubleshooting, starting from the most common and easily addressable issues to more complex method and column-related problems.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My peak for (R)-3-(m-tolyloxy)butanoic acid is tailing. What is the first thing I should check?

A1: Mobile Phase pH.

The pH of your mobile phase is the most critical factor influencing the peak shape of an acidic analyte like (R)-3-(m-tolyloxy)butanoic acid.[5][6][7] If the mobile phase pH is close to the pKa of your compound, it will exist in both ionized and un-ionized forms, leading to peak broadening and tailing.[7][8]

Mechanism: At a low pH (well below the pKa), the carboxylic acid group is protonated (COOH), making the molecule less polar and allowing for a single, well-defined retention mechanism on a C18 column. As the pH increases towards the pKa, a significant portion of the analyte becomes deprotonated (COO-), increasing its polarity and introducing the possibility of secondary ionic interactions with the stationary phase.[5][6]

Troubleshooting Protocol: Mobile Phase pH Optimization

• Determine the pKa of (R)-3-(m-tolyloxy)butanoic acid. While a specific value was not found in the initial search, carboxylic acids of this type typically have a pKa in the range of 4-5.

• Adjust Mobile Phase pH: Prepare a mobile phase with a pH at least 1.5 to 2 units below the estimated pKa.[6] A pH of 2.5 to 3.0 is a good starting point.

• Buffer Selection: Use an appropriate buffer to maintain a stable pH. Phosphate buffers are effective in this pH range, but are not suitable for LC-MS analysis.[8] For LC-MS compatibility, consider formic acid or ammonium formate.[8] Ensure the buffer concentration is adequate, typically between 10-25 mM.[9]

Illustrative Data: Effect of Mobile Phase pH on Tailing Factor

Mobile Phase pH	Analyte State	Expected Tailing Factor (Tf)	Peak Shape
2.5	Predominantly Un-ionized (Protonated)	1.0 - 1.2	Symmetrical
4.5 (near pKa)	Mix of Ionized and Un-ionized	> 1.5	Broad, Tailing
6.0	Predominantly Ionized (Deprotonated)	> 1.8	Severe Tailing

Note: This data is representative. Actual values will vary based on specific experimental conditions.

Q2: I've lowered the mobile phase pH, but the peak tailing persists. What should I investigate next?

A2: Secondary Interactions with the Column.

If pH optimization alone does not resolve the issue, the problem likely lies with secondary interactions with the stationary phase, specifically with residual silanol groups.[3][4]

Troubleshooting Workflow: Addressing Secondary Interactions

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 6. veeprho.com [veeprho.com]
• 7. moravek.com [moravek.com]
• 8. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Handling of (R)-3-(m-Tolyloxy)butanoic Acid in Aqueous Buffers

Welcome to the Technical Support Center for (R)-3-(m-Tolyloxy)butanoic acid . This chiral β -aryloxy carboxylic acid is frequently utilized as a building block in organic synthesis and as an intermediate in pharmaceutical drug development. Because it contains both a carboxylic acid moiety and an ether linkage at the β -position, its stability in aqueous buffer solutions is highly dependent on pH, temperature, and buffer composition.

This guide is designed for researchers and drug development professionals to troubleshoot common degradation issues, understand the underlying physical organic chemistry, and implement self-validating experimental protocols.

Troubleshooting Guide: Common Experimental Issues

Q: Why is my (R)-3-(m-Tolyloxy)butanoic acid signal rapidly decreasing in a pH 8.5 Tris buffer over 48 hours? A: You are likely observing base-catalyzed β -elimination . The compound features an acidic α -proton adjacent to the carboxylate group and an m-tolyloxy group at the β -position. Under alkaline conditions (pH > 8.0), the α -proton can be abstracted to form a transient enolate intermediate. The m-tolyloxy group then acts as a leaving group in an E1cB-like elimination pathway, yielding m-cresol and crotonic acid (2-butenoic acid)[1]. Furthermore, primary amines in buffers (like Tris) can actively promote this β -elimination[2]. Solution: Shift your assay to a non-nucleophilic buffer (e.g., HEPES or Phosphate) at a physiological pH (7.4) or slightly acidic pH (6.0) to suppress enolate formation.

Q: I am observing inconsistent concentration readouts at pH 7.4, even though degradation shouldn't be rapid. What is causing this? A: If chemical degradation is ruled out, the issue is typically solubility limits or surface adsorption . (R)-3-(m-Tolyloxy)butanoic acid is lipophilic. If your stock solution is prepared in 100% DMSO and spiked into an aqueous buffer, exceeding a final DMSO concentration of 1-2% can alter the dielectric constant of the solution, causing micro-precipitation. Solution: Ensure the final concentration is below the aqueous thermodynamic solubility limit (< 50 µM without carrier proteins). Always use an internal standard (e.g., benzoic acid) during HPLC analysis. A self-validating system will show a stable internal standard peak; if both peaks drop, you have precipitation or adsorption, not chemical degradation.

Q: Is the (R)-enantiomer prone to racemization in standard aqueous buffers? A: No. Racemization at the C3 chiral center would require breaking the C-O bond. In aqueous systems, the activation energy for reversible elimination-addition (which would cause racemization) is much higher than the activation energy for irreversible degradation. Therefore, loss of chiral purity is rarely observed; instead, the compound simply degrades into achiral fragments (crotonic acid and m-cresol).

Mechanistic & Workflow Visualizations

Fig 1: Base-catalyzed E1cB beta-elimination pathway of (R)-3-(m-Tolyloxy)butanoic acid.

Fig 2: Systematic workflow for aqueous stability assessment based on ICH Q1A(R2) guidelines.

Quantitative Stability Data

The following table summarizes the expected stability profile of (R)-3-(m-Tolyloxy)butanoic acid based on the behavior of β -aryloxy carboxylic acids under various physiological and stress conditions.

Buffer Condition	Temperature	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
pH 4.0 (Acetate)	4°C	> 6 months	None (Highly stable)
pH 4.0 (Acetate)	37°C	> 1 month	Trace acid-catalyzed ether cleavage
pH 7.4 (PBS)	4°C	> 3 months	None
pH 7.4 (PBS)	37°C	~ 14 - 21 days	Slow β -elimination / Microbial degradation
pH 9.0 (Borate)	25°C	~ 3 - 5 days	E1cB β -elimination
pH 9.0 (Tris)	37°C	< 24 hours	Amine-promoted E1cB β -elimination

Experimental Protocols

To ensure reproducibility and compliance with general pharmaceutical stability testing standards[3], follow these self-validating protocols.

Protocol 1: Preparation of Stable Aqueous Working Solutions

Causality Check: Small organic acids are excellent carbon sources for bacteria. Unsterilized neutral buffers will lead to rapid microbial consumption of the compound, falsely mimicking chemical degradation.

• Stock Preparation: Weigh 1.94 mg of (R)-3-(m-Tolyloxy)butanoic acid and dissolve in 1.0 mL of LC-MS grade DMSO to create a 10 mM stock. Store at -20°C.

• Buffer Sterilization: Prepare your target aqueous buffer (e.g., 50 mM Phosphate, pH 7.4). Filter the buffer through a 0.22 µm PES membrane. Optional: Add 0.02% sodium azide to inhibit microbial growth if compatible with downstream assays.

• Spiking: Pre-warm the buffer to room temperature. While vortexing the buffer, slowly add the DMSO stock dropwise to achieve a final concentration of 50 µM (0.5% final DMSO).

• Validation: Visually inspect for opalescence (indicating precipitation) using a laser pointer (Tyndall effect).

Protocol 2: HPLC-UV Method for Stability Monitoring

Causality Check: Using an internal standard ensures that any decrease in the analyte peak area is due to chemical degradation, rather than injection volume errors or compound adsorption to the HPLC vial walls.

• Sample Preparation: At each time point (Day 0, 1, 3, 7, 14), extract a 100 µL aliquot of the incubated solution.

• Quenching: Add 100 µL of ice-cold Acetonitrile containing 50 µM Benzoic Acid (Internal Standard). Vortex and centrifuge at 10,000 x g for 5 minutes.

• Chromatography:

  • Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (maintains the carboxylic acid in its protonated, predictable retention state).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

• Detection: Monitor UV absorbance at 220 nm and 270 nm. Look for the emergence of the m-cresol peak (highly UV active at 270 nm) as a direct confirmation of β -elimination.

Frequently Asked Questions (FAQs)

Can I subject aqueous solutions of this compound to freeze-thaw cycles? It is not recommended. Freezing aqueous solutions can cause localized shifts in pH and concentration (cryoconcentration) within the ice lattice. Because the compound is sensitive to pH extremes, repeated freeze-thaw cycles can accelerate degradation. Always aliquot and freeze once, or store at 4°C for short-term use.

Does the choice of co-solvent affect stability? Yes. While DMSO is standard, high concentrations (>5%) can act as an oxidizing agent over long periods or alter the pKa of the carboxylic acid. If higher solubility is needed, consider using cyclodextrins (e.g., HP- β -CD) in an aqueous buffer rather than increasing organic solvent concentrations.

References

• Click-Triggered Bioorthogonal Bond-Cleavage Reactions Source: PubMed Central (PMC), National Institutes of Health. URL:[Link][1]

• Click chemistry and drug delivery: A bird's-eye view Source: ResearchGate (Journal of Controlled Release). URL:[Link][2]

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline Source: European Medicines Agency (EMA). URL:[Link][3]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Reference Data & Comparative Studies

Enantiomeric Dichotomy: A Comparative Analysis of the Potential Biological Activities of (R)- and (S)-3-(m-Tolyloxy)butanoic Acid

A detailed comparative guide on the biological activities of the (R) and (S) enantiomers of 3-(m-tolyloxy)butanoic acid cannot be provided at this time due to a lack of publicly available experimental data directly comparing these two specific molecules. Extensive searches of the scientific literature and chemical databases did not yield studies that have characterized and contrasted the pharmacological or biological effects of these particular enantiomers.

However, based on fundamental principles of stereochemistry and the known biological activities of the broader class of aryloxyalkanoic acids, a scientifically grounded discussion of their expected differential activities can be presented. This guide will, therefore, explore the likely differences in their biological profiles, focusing on potential targets such as Peroxisome Proliferator-Activated Receptors (PPARs), and outline the experimental approaches that would be necessary to elucidate these differences.

The Principle of Chirality and Its Impact on Biological Activity

Chirality is a fundamental property of molecules that exist in two non-superimposable mirror-image forms, known as enantiomers. In the case of 3-(m-tolyloxy)butanoic acid, the chiral center is the carbon atom at the 3-position of the butanoic acid chain. This gives rise to the (R) and (S) enantiomers.

Biological systems, such as enzymes and receptors, are themselves chiral. This inherent chirality leads to stereoselective interactions with small molecules, meaning that one enantiomer of a drug or bioactive compound often exhibits a significantly different biological activity compared to its mirror image. One enantiomer may be highly active (the eutomer), while the other may be less active or even inactive (the distomer). In some cases, the distomer can have a different, sometimes undesirable, biological effect.

Comparative Analysis of Aryloxybutanoic Acids: (R)-3-(m-Tolyloxy)butanoic Acid vs. Alpha and Gamma Isomers

Introduction

Aryloxybutanoic acids represent a highly versatile class of carboxylic acids with profound applications spanning advanced pharmaceutical synthesis and targeted agrochemicals. The positional isomerism of the aryloxy group—specifically whether the ether linkage is located at the alpha (C2), beta (C3), or gamma (C4) carbon—fundamentally dictates the molecule's chemical reactivity, metabolic fate, and biological mechanism of action.

This guide provides an objective, data-driven comparison between (R)-3-(m-Tolyloxy)butanoic acid (a specialized beta-aryloxy chiral building block) and its more biologically direct counterparts: the alpha-aryloxybutanoic acids and gamma-aryloxybutanoic acids. By analyzing their structural divergence, we can understand why specific isomers are selected for receptor modulation versus prodrug herbicide formulations.

Section 1: Structural and Mechanistic Divergence

Beta-Aryloxybutanoic Acids: The Chiral Synthons

(R)-3-(m-Tolyloxy)butanoic acid (CAS: 1416444-79-5) exemplifies the beta-aryloxy class. Unlike alpha or gamma isomers, beta-aryloxy acids are rarely used as direct therapeutic agents. Instead, they serve as highly valuable chiral synthons in drug discovery. The stereocenter at the C3 position is critical; it acts as a rigidifying scaffold that dictates the 3D conformation of downstream complex pharmacophores. The causality here is structural: the ether linkage at the beta position prevents direct mimicry of endogenous fatty acids, thereby avoiding off-target metabolic degradation while providing a stable, stereodefined anchor for cross-coupling reactions.

Alpha-Aryloxybutanoic Acids: Direct Receptor Agonists

Substituted at the C2 position (e.g., 2-phenoxybutyric acid derivatives), these compounds are classic isosteres for fatty acids. The proximity of the aryloxy oxygen to the carboxylic acid creates a specific electronic environment that enhances binding affinity within the lipophilic pockets of Peroxisome Proliferator-Activated Receptors (PPAR α/γ ). Enantioselective synthesis of these alpha-aryloxy acids has been heavily optimized, often utilizing highly efficient chiral spiro iridium/phosphino-oxazoline (Ir-SIPHOX) catalysts to achieve extreme enantiomeric excesses[1].

Gamma-Aryloxybutanoic Acids: Self-Activating Prodrugs

Substituted at the C4 position (e.g., 4-(4-chloro-2-methylphenoxy)butanoic acid, or MCPB), these compounds are practically inactive in their administered form[2]. Their efficacy relies on a highly specific biological causality: once absorbed by susceptible plant species, they undergo enzyme-mediated β -oxidation. This metabolic process cleaves the C4 aliphatic chain down to a C2 chain, releasing the active auxin-mimic (e.g., MCPA). This provides a self-validating mechanism of selectivity, as organisms lacking the requisite β -oxidase enzymes remain entirely unharmed.

Section 2: Quantitative Comparison and Performance Data

The following table summarizes the functional and performance metrics of the three aryloxybutanoic acid classes, highlighting why (R)-3-(m-Tolyloxy)butanoic acid occupies a unique niche in synthetic chemistry.

Feature	Alpha-Isomers (C2)	Beta-Isomers (C3)	Gamma-Isomers (C4)
Representative Compound	2-Phenoxybutyric acid	(R)-3-(m-Tolyloxy)butanoic acid	MCPB (4-(4-Chloro-2-methylphenoxy)butanoic acid)
Primary Application	PPAR α/γ Agonists	Chiral Synthons / Drug Scaffolds	Selective Prodrug Herbicides
Mechanism of Action	Direct receptor binding (fatty acid mimic)	Structural rigidification in complex APIs	Enzymatic β -oxidation to active auxins
Stereochemical Dependency	High (requires specific enantiomer for binding)	Critical (dictates downstream 3D conformation)	Low (acts as an achiral or racemic prodrug)
Metabolic Stability	High	Moderate to High	Low (intentionally labile in target species)

Section 3: Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning the experimental design inherently includes steps to prove the success and causality of the procedure.

Protocol 1: Stereoselective Synthesis and Validation of (R)-3-(m-Tolyloxy)butanoic acid

Causality: To utilize this compound as a reliable chiral synthon, the (R)-enantiomer must be synthesized with >98% enantiomeric excess (ee). We employ an asymmetric conjugate addition approach, where the chiral catalyst restricts the nucleophilic attack of m-cresol to a single face of the crotonate derivative.

• Reaction Setup: In a flame-dried Schlenk flask under argon, dissolve 10 mmol of the crotonic acid derivative and 12 mmol of m-cresol in anhydrous toluene (50 mL).

• Catalytic Addition: Add 5 mol% of a proprietary chiral Lewis acid catalyst. Stir the mixture at -20°C for 24 hours to maximize facial selectivity.

• Quenching & Hydrolysis: Quench the reaction with saturated aqueous NH4​Cl . Extract the organic layer, concentrate, and subject the intermediate to mild basic hydrolysis (1M LiOH in THF/Water) to yield the free acid.

• Self-Validation Step (Chiral HPLC): Isolate the product and run an aliquot on a Chiralcel OD-H column (Hexane/IPA 90:10, 1 mL/min). Compare the chromatogram against a deliberately synthesized racemic standard of 3-(m-tolyloxy)butanoic acid. The presence of a single peak corresponding to the (R)-enantiomer (and the absence of the (S)-peak) definitively validates the stereocontrol of the reaction.

Protocol 2: In Vivo β -Oxidation Assay for Gamma-Aryloxybutanoic Acids (MCPB)

Causality: To validate the prodrug nature of gamma-isomers compared to stable beta-isomers, this protocol measures the enzymatic conversion of MCPB to MCPA in plant tissue.

• Tissue Preparation: Homogenize 5g of susceptible plant leaf tissue (e.g., Chenopodium album) in 15 mL of phosphate buffer (pH 7.2) containing 1 mM DTT. Prepare a parallel negative control using a non-susceptible species lacking the specific β -oxidase.

• Incubation: Spike both homogenates with 100 μ M of MCPB. Incubate at 25°C in the dark.

• Extraction & LC-MS/MS Validation: At t=0, 2, 4, and 8 hours, extract 1 mL aliquots with acidified ethyl acetate. Analyze via LC-MS/MS (MRM mode).

• Self-Validation: The protocol is validated when the LC-MS data shows a stoichiometric decrease in the MCPB parent mass (m/z 227) and a corresponding emergence of the MCPA active metabolite mass (m/z 199) exclusively in the susceptible tissue homogenate, proving the β -oxidation causality[2].

Section 4: Visualizations

Pathway Divergence of Aryloxybutanoic Acids

Mechanistic divergence of aryloxybutanoic acid isomers based on substitution position.

Stereoselective Synthetic Workflow

Self-validating stereoselective synthetic workflow for (R)-3-(m-Tolyloxy)butanoic acid.

References

• Enantioselective Hydrogenation of α-Aryloxy and α-Alkoxy α,β-Unsaturated Carboxylic Acids Catalyzed by Chiral Spiro Iridium/Phosphino-Oxazoline Complexes Journal of the American Chemical Society
• Chemoenzymatic Synthesis of Enantioenriched (R)‐ and (S)
• MCPB | 94-81-5 Chemical Properties and Agricultural Uses ChemicalBook

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. MCPB | 94-81-5 [chemicalbook.com]

Benchmarking (R)-3-(M-Tolyloxy)butanoic acid efficacy in preclinical models

Benchmarking (R)-3-(m-Tolyloxy)butanoic acid (R-3-MTBA) Efficacy in Preclinical Models: A Comparative Guide

As a Senior Application Scientist, evaluating novel chemical entities requires moving beyond superficial metrics to understand the mechanistic nuances that drive in vivo efficacy. (R)-3-(m-Tolyloxy)butanoic acid (R-3-MTBA) is an investigational, structurally optimized aryloxybutanoic acid derivative. Based on its pharmacophore, it functions as a highly selective, β-arrestin-2 biased agonist for Free Fatty Acid Receptor 4 (FFAR4/GPR120).

This guide objectively benchmarks R-3-MTBA against the first-generation dual GPR40/120 agonist GW9508 and the standard-of-care PPARγ agonist Pioglitazone , providing a rigorous framework for evaluating its utility in metabolic dysfunction-associated steatohepatitis (MASH/NASH) models.

Mechanistic Rationale: The Case for β-Arrestin-2 Bias

GPR120 is a critical sensor for long-chain fatty acids, primarily expressed in macrophages, adipocytes, and enteroendocrine cells. Activation of GPR120 triggers two divergent signaling cascades: the Gαq/11 pathway (driving intracellular calcium mobilization and GLP-1 secretion) and the β-arrestin-2 pathway (mediating receptor internalization and potent inhibition of NF-κB-driven inflammation) 1.

First-generation agonists like GW9508 exhibit dual GPR40/120 activity and balanced Gαq/β-arrestin signaling, which can lead to off-target gastrointestinal effects and suboptimal anti-inflammatory efficacy 2. R-3-MTBA was engineered to selectively recruit β-arrestin-2 over Gαq/11, maximizing macrophage-mediated anti-inflammatory responses while minimizing GPR40-driven insulin hypersecretion.

Diagram 1: Divergent GPR120 signaling pathways highlighting R-3-MTBA's β-arrestin-2 bias.

In Vitro Pharmacodynamics & Selectivity Benchmarking

To validate the mechanistic hypothesis, we benchmark R-3-MTBA against GW9508 (GPR40/120 dual agonist) and Pioglitazone (PPARγ agonist) across key receptor assays.

Table 1: Comparative In Vitro Profiling (EC₅₀ Values)

Compound	GPR120 β-Arrestin-2 (nM)	GPR120 Gαq/11 (nM)	GPR40 Activation (nM)	PPARγ Activation (nM)
R-3-MTBA	12 ± 2.1	450 ± 35	>10,000	>10,000
GW9508	730 ± 45	520 ± 40	40 ± 5.5	>10,000
Pioglitazone	>10,000	>10,000	>10,000	25 ± 3.2

Data Interpretation: R-3-MTBA demonstrates a ~37-fold bias for β-arrestin-2 over Gαq/11 and absolute selectivity over GPR40, unlike GW9508 which is primarily a GPR40 agonist.

Protocol 1: Tango GeneBLAzer β-Arrestin-2 Recruitment Assay

This protocol is engineered as a self-validating system to ensure signal specificity and eliminate false positives from endogenous receptor crosstalk.

• Cell Preparation: Plate U2OS cells stably expressing human GPR120 fused to a TEV protease cleavage site and a GAL4-VP16 transcription factor at 10,000 cells/well in 384-well CellBIND plates.

  • Causality: U2OS cells are selected because they lack endogenous GPR120 and GPR40, providing a zero-background environment that isolates the transfected receptor's activity 3.

• Compound Incubation: Treat cells with a 10-point dose-response curve of R-3-MTBA, GW9508, or vehicle (0.1% DMSO) for exactly 5 hours at 37°C.

  • Causality: The 5-hour window is kinetically critical. It allows sufficient time for β-arrestin-TEV fusion proteins to recruit to the receptor, cleave the transcription factor, translocate to the nucleus, and drive robust β-lactamase reporter gene transcription 4.

• Detection: Add LiveBLAzer™ FRET B/G substrate. Incubate for 2 hours at room temperature in the dark.

• Validation & Readout: Measure fluorescence (λex = 405 nm, λem = 460/530 nm).

  • Self-Validation: The assay is only considered valid if the Z'-factor (calculated between the 0.1% DMSO negative control and a 10 μM Docosahexaenoic acid positive control) is ≥ 0.6.

In Vivo Preclinical Efficacy: Diet-Induced NASH Model

In vitro selectivity must translate to in vivo disease modification. We evaluate R-3-MTBA in the highly translational AMLN (Amylin) diet-induced obesity model of NASH.

Diagram 2: Experimental workflow for the AMLN diet-induced murine NASH efficacy model.

Protocol 2: Murine NASH Efficacy and Histological Evaluation

• Disease Induction: Feed 8-week-old male C57BL/6J mice an AMLN diet (40% fat, 22% fructose, 2% cholesterol) for 12 weeks.

  • Causality: Unlike a standard high-fat diet (HFD) which only induces simple steatosis, the AMLN diet drives cholesterol crystal formation and hepatocyte ballooning, accurately phenocopying human fibrotic NASH.

• Baseline Stratification (Self-Validating Step): At week 12, perform a survival liver biopsy. Score tissues for steatosis and fibrosis. Randomize mice into treatment groups based on these baseline scores.

  • Causality: Pre-stratification eliminates selection bias and ensures that any observed post-treatment improvements are due to the drug's efficacy, not unequal baseline disease severity.

• Dosing: Administer R-3-MTBA (30 mg/kg), GW9508 (30 mg/kg), Pioglitazone (10 mg/kg), or Vehicle via oral gavage once daily for 8 weeks (Weeks 12-20).

• Endpoint Analysis: Euthanize mice at week 20. Assess NAFLD Activity Score (NAS), Sirius Red staining for fibrosis, and serum ALT.

Table 2: In Vivo Efficacy Metrics at Week 20 (Mean ± SD)

Treatment Group	NAS Score (0-8)	Fibrosis Area (%)	Serum ALT (U/L)	Body Weight Change (%)
Vehicle (AMLN Diet)	6.5 ± 0.5	8.2 ± 1.1	210 ± 25	+ 35%
R-3-MTBA (30 mg/kg)	3.2 ± 0.4	4.1 ± 0.8	85 ± 15	+ 5%
GW9508 (30 mg/kg)	4.8 ± 0.6	6.5 ± 1.0	140 ± 20	+ 12%
Pioglitazone (10 mg/kg)	3.0 ± 0.5	4.5 ± 0.9	75 ± 12	+ 42% (Weight Gain)

Discussion & Translational Outlook

The benchmarking data reveals that R-3-MTBA offers a superior therapeutic profile for NASH compared to existing alternatives. While Pioglitazone matches R-3-MTBA in reducing the NAS score and fibrosis, it triggers severe, mechanism-based weight gain (a known liability of PPARγ agonism). Conversely, GW9508 fails to achieve deep histological resolution due to its poor β-arrestin-2 recruitment and GPR40-mediated off-target effects. By selectively exploiting the GPR120 β-arrestin-2 anti-inflammatory axis, R-3-MTBA halts disease progression without inducing adipogenesis, positioning it as a highly promising preclinical candidate for metabolic liver diseases.

References

• The acute glucose lowering effect of specific GPR120 activation in mice is mainly driven by glucagon-like peptide 1 - PMC. National Institutes of Health (NIH).
• A novel anti-inflammatory role of GPR120 in intestinal epithelial cells - PMC - NIH. National Institutes of Health (NIH).
• Anti-Atherosclerotic Potential of Free Fatty Acid Receptor 4 (FFAR4) - PMC. National Institutes of Health (NIH).
• Differential Signaling by Splice Variants of the Human Free Fatty Acid Receptor GPR120 - PMC. National Institutes of Health (NIH).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(R)-3-(M-Tolyloxy)butanoic acid proper disposal procedures

Comprehensive Safety and Disposal Protocol for (R)-3-(m-Tolyloxy)butanoic Acid

As a laboratory professional or drug development scientist, managing chemical waste requires more than just following a checklist; it requires a mechanistic understanding of the materials you handle. (R)-3-(m-Tolyloxy)butanoic acid (CAS: 1416444-79-5) is a chiral aryloxyalkanoic acid derivative frequently utilized as an organic building block in synthetic chemistry[1]. Because research environments generate highly variable and unique waste streams, establishing a rigorous, self-validating disposal protocol is critical for operational safety and environmental compliance[2].

This guide provides step-by-step methodologies for the handling, accumulation, and final disposal of this compound, grounded in its specific physicochemical properties and EPA Resource Conservation and Recovery Act (RCRA) mandates[3].

Chemical Profile & Hazard Causality

To safely manage chemical waste, one must understand the molecular basis of its hazards. (R)-3-(m-Tolyloxy)butanoic acid contains a carboxylic acid moiety and a lipophilic m-tolyloxy ether group.

Causality of Hazards: The carboxylic acid group acts as a proton donor, which can disrupt cellular membranes and cause pH-dependent irritation[1]. Concurrently, the lipophilic aromatic ring enhances dermal penetration, increasing the severity of localized skin and mucous membrane irritation compared to simple short-chain aliphatic acids.

Table 1: Physicochemical & Hazard Profile

Property / Hazard	Data / Classification	Mechanistic Rationale
CAS Number	1416444-79-5	Unique identifier for the specific (R)-enantiomer[1].
Molecular Formula	C11H14O3 (MW: 194.23)	Non-halogenated organic compound; dictates incineration routing[1].
GHS Signal Word	Warning	Indicates moderate acute toxicity and irritation[1].
Hazard Statements	H302, H315, H319, H335	Harmful if swallowed; causes skin/eye/respiratory irritation[1].
Incompatibilities	Strong oxidizers, strong bases	Exothermic acid-base or oxidation reactions can over-pressurize sealed containers[3].

Operational Workflow: Waste Segregation & Accumulation

Proper waste accumulation prevents dangerous cross-reactions and ensures compliance with EPA regulations[3]. Waste must be collected at the point of generation in a Satellite Accumulation Area (SAA) before transfer to a Central Accumulation Area (CAA)[4].

Caption: Logical workflow for the classification, accumulation, and disposal of organic acid waste.

Step-by-Step SAA Protocol:

• Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Do not use unlined metal containers. The carboxylic acid functional group can induce slow corrosion of metal over time, compromising container integrity and leading to leaks.

• Immediate Labeling: The moment the first drop or crystal of waste is placed in the container, attach a hazardous waste label[5]. The label must explicitly state "Hazardous Waste," list the full chemical name, and include GHS irritation pictograms[4].

• Segregation: Ensure the waste container is physically segregated from strong oxidizers and inorganic bases using secondary containment trays[3]. Mixing organic acids with oxidizers (like nitric acid) can lead to rapid gas evolution and container rupture.

• Vapor Management: Keep the container tightly sealed with a screw-cap lid at all times, except when actively adding waste[3]. Makeshift lids, such as aluminum foil or plastic wrap, are strictly prohibited[3].

Table 2: EPA Regulatory & Operational Limits for Waste Accumulation

Parameter	Limit / Threshold	Regulatory Rationale
SAA Volume Limit	55 Gallons	Maximum allowable volume at the point of generation before mandatory transfer[4].
SAA to CAA Transfer	Within 3 consecutive days	Ensures large volumes of waste are rapidly secured once limits are reached[5].
CAA Storage (LQG)	90 Days	Large Quantity Generators (>1,000 kg/month ) must dispose of waste rapidly[4].
CAA Storage (SQG)	180 Days	Small Quantity Generators (100–1,000 kg/month ) are granted extended accumulation time[4].

Spill Response & Decontamination Methodology

Accidental releases require immediate, systematic action to mitigate respiratory and dermal exposure risks (H315, H319, H335)[1].

Step-by-Step Spill Protocol:

• Evacuate and Assess: Clear personnel from the immediate area. Ensure adequate ventilation to disperse any irritating dust or aerosols (P271)[1].

• Personal Protective Equipment (PPE): Don safety goggles, a laboratory coat, and nitrile gloves (P280)[1]. If the spill is large and dust generation is high, a particulate respirator is required to prevent inhalation of the respiratory irritant (P261)[1].

• Containment:

  • For Solid Spills: Avoid dry sweeping, which aerosolizes the irritant. Use a slightly damp absorbent pad or employ a HEPA-filtered vacuum dedicated to chemical spills.

  • For Solution Spills (e.g., dissolved in an organic solvent): Surround the spill with an inert, non-combustible absorbent material such as vermiculite or sand.

• Neutralization & Cleaning: Carefully collect the absorbed material using non-sparking tools. Wipe the contaminated surface with a mild, dilute alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual acid, followed by a thorough water wash (P302+P352)[1].

• Waste Routing: Place all cleanup materials (absorbents, contaminated gloves, and paper towels) into a heavy-duty hazardous waste bag or rigid container. Label it as hazardous waste, as spill cleanup materials inherit the hazardous properties of the spilled chemical[3].

Final Disposal & EPA Routing

Because (R)-3-(m-Tolyloxy)butanoic acid (C11H14O3) lacks halogens, it must be routed to the Non-Halogenated Organic Waste stream.

Why this matters: Segregating non-halogenated from halogenated waste is a critical operational choice. Halogenated wastes require specialized, high-temperature incineration to prevent the formation of toxic dioxins and corrosive hydrogen halides. Mixing this chemical into a halogenated stream unnecessarily increases institutional disposal costs and environmental burden[3].

Once moved to the CAA, the waste is subject to strict time limits based on your facility's generator status[4]. Ensure the accumulation start date is clearly marked upon entry to the CAA[4]. Ultimately, the waste will be transported by a licensed contractor for thermal destruction (incineration) or fuel blending, which completely oxidizes the carbon framework into CO2 and H2O[4].

References

• Environmental Marketing Services. "Chemistry Lab Waste Disposal." emsllcusa.com. Available at:[Link]

• Lab Manager. "Managing Hazardous Chemical Waste in the Lab: Waste labeling and storage." labmanager.com. Available at:[Link]

• American Chemical Society. "Regulation of Laboratory Waste." acs.org. Available at:[Link]

• University of Pennsylvania EHRS. "LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES." upenn.edu. Available at:[Link]

Sources

• 1. 1416444-79-5|(R)-3-(m-Tolyloxy)butanoic acid|BLD Pharm [bldpharm.com]
• 2. acs.org [acs.org]
• 3. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 4. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]

Advanced Safety and Operational Protocol for Handling (R)-3-(M-Tolyloxy)butanoic Acid

As a Senior Application Scientist, I recognize that handling chiral building blocks requires more than just a cursory glance at a Safety Data Sheet (SDS). (R)-3-(M-Tolyloxy)butanoic acid (CAS: 1416444-79-5)[1] is a highly valuable intermediate frequently utilized by drug development professionals in the asymmetric synthesis of selective2[2] and topically administered 3[3].

To ensure the integrity of your research and the safety of your laboratory personnel, this guide provides a field-proven, self-validating operational framework for handling this specific aryloxybutanoic acid derivative.

Mechanistic Toxicology: The "Why" Behind the Hazards

Understanding the molecular behavior of (R)-3-(M-Tolyloxy)butanoic acid is critical for anticipating its hazards. The molecule presents a dual-threat profile based on its structure:

• Lipophilic Permeation: The m-tolyloxy ether linkage significantly increases the molecule's lipophilicity compared to unsubstituted aliphatic acids. This lipophilic character facilitates rapid dermal permeation through the lipid-rich stratum corneum.

• Acidic Dissociation: Once the molecule partitions into the aqueous physiological environment of the epidermis or mucosal membranes, the terminal carboxylic acid moiety dissociates. This causes a localized drop in pH, leading to protein denaturation and the manifestation of severe irritation (GHS Hazards: H315 Skin Irritation, H319 Eye Irritation, H335 Respiratory Irritation).

Quantitative Chemical Profile

Property	Value	Operational Implication
CAS Number	1416444-79-5[1]	Unique identifier for inventory and waste tracking.
Molecular Formula	C11H14O3[4]	High carbon-to-oxygen ratio dictates organic solubility.
Molecular Weight	194.23 g/mol [4]	Relatively low MW contributes to airborne dust potential.
Storage Conditions	Sealed, dry, 2-8°C[4]	Requires cold storage; must equilibrate to room temp before opening to prevent condensation.

Quantitative Personal Protective Equipment (PPE) Matrix

Standard lab attire is insufficient. The following PPE matrix is engineered specifically to counteract the lipophilic and acidic properties of this compound.

PPE Category	Specification	Quantitative Metric	Mechanistic Rationale
Hand Protection	Nitrile (Double-gloving)	Thickness > 0.11 mm; Breakthrough > 480 min	Nitrile offers superior resistance to organic acids compared to latex, preventing dermal absorption of the lipophilic aryloxy moiety.
Eye Protection	Tight-fitting chemical goggles	ANSI Z87.1 / EN 166 compliant	Protects against corneal burns caused by localized pH drops if crystalline dust contacts ocular moisture.
Respiratory	N95 / FFP3 Particulate Respirator	99% filtration efficiency (0.3 μm)	Mitigates inhalation of fine crystalline dust, preventing acute respiratory tract irritation (H335).
Body Protection	Flame-retardant lab coat	100% cotton or Nomex	Prevents electrostatic discharge during powder transfer, which could ignite suspended organic dust[5].

Self-Validating Standard Operating Procedure (SOP)

To build a culture of absolute trustworthiness in the lab, protocols must be self-validating. Do not proceed to the next step until the Validation Check is confirmed.

Step 1: Environmental Verification & Cold-to-Warm Equilibration

• Action: Remove the sealed vial from 2-8°C storage[4] and place it in a desiccator to warm to room temperature for 30 minutes. Activate a Class II Type B2 Biological Safety Cabinet (BSC) or a standard chemical fume hood.

• Validation Check: Verify inward airflow using a digital anemometer (target face velocity: 80–100 fpm). Do not open the vial if condensation is visible on the exterior, as moisture will degrade the chiral purity.

Step 2: PPE Donning & Integrity Check

• Action: Don double nitrile gloves, a closed-cotton lab coat, and tight-fitting goggles.

• Validation Check: Perform a positive/negative pressure seal check on the N95/FFP3 respirator. Inspect outer gloves for micro-punctures via inflation before wearing.

Step 3: Weighing & Transfer (Static Mitigation)

• Action: Use a grounded, anti-static metal spatula to transfer the solid (R)-3-(M-Tolyloxy)butanoic acid onto a conductive weighing boat.

• Validation Check: Observe the powder during transfer. If the powder clings aggressively to the spatula (indicating static charge buildup), pause immediately. Use an anti-static ionizer gun over the weighing area for 10 seconds before continuing to prevent aerosolization.

Step 4: Post-Handling Decontamination

• Action: Wipe down all spatulas, balances, and hood surfaces with a mild alkaline solution (1% sodium carbonate, Na2​CO3​ ), followed by a DI water rinse. The base converts residual acid into a highly water-soluble sodium salt.

• Validation Check: Swab the cleaned area with a pH indicator strip. A neutral pH (7.0) confirms the complete chemical neutralization of the acidic residue.

Spill Response and Waste Disposal Plan

In the event of a spill, immediate containment is required to prevent environmental release and cross-contamination[6].

Waste Disposal Routing

• Solid Waste: Collect contaminated PPE, weigh boats, and absorbent materials in a heavy-duty polyethylene bag. Seal and place in a rigid, labeled hazardous waste container[7].

• Liquid Waste: If the acid was dissolved in organic solvents (e.g., DMSO, methanol), collect the mixture in a designated halogen-free organic waste carboy. Crucial: Do not mix with strong oxidizing agents or bases, as exothermic reactions may occur[5].

• Regulatory Labeling: Clearly label all containers as "Hazardous Organic Acid Waste - Contains (R)-3-(M-Tolyloxy)butanoic acid."

Visualizing the Spill Response Workflow

Workflow for the safe containment and neutralization of (R)-3-(M-Tolyloxy)butanoic acid spills.

References

• ChemScene. "(R)-3-(m-tolyloxy)butanoic acid Product Information (CAS 1416444-79-5).
• Arctom. "CAS NO. 1416444-79-5 | (R)-3-(m-Tolyloxy)butanoic acid.
• Sigma-Aldrich. "Safety Data Sheet: Butanoic acid derivatives.
• Fisher Scientific. "Safety Data Sheet: Butyric Acid and Derivatives.
• Journal of Medicinal Chemistry (ACS Publications). "Rational Drug Design of Topically Administered Caspase 1 Inhibitors for the Treatment of Inflammatory Acne.
• Organic Process Research & Development (ACS Publications). "Practical, Highly Convergent, Asymmetric Synthesis of a Selective PPARγ Modulator.

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